Methyl 2-(diethylcarbamoyl)benzoate

• CAS: 26593-44-2

Core Science & Biosynthesis

Whitepaper: Molecular Pharmacology and Mechanism of Action of Methyl 2-(diethylcarbamoyl)benzoate

Executive Summary

Methyl 2-(diethylcarbamoyl)benzoate (M2DECB, CAS 26593-44-2) is a highly specialized organic ester characterized by a benzoate backbone substituted at the 2-position with a diethylcarbamoyl moiety[1]. While structurally related to the ubiquitous insect repellent N,N-diethyl-3-methylbenzamide (DEET) and its primary oxidative metabolite, 3-(diethylcarbamoyl)benzoic acid (DCBA)[2], M2DECB exhibits a distinct pharmacokinetic and pharmacodynamic profile due to its esterification. This structural modification enhances its lipophilicity, enabling a dual-action mechanism: it acts as a potent allosteric modulator of insect olfactory co-receptors (Orco)[3] and demonstrates significant potential as an Efflux Pump Inhibitor (EPI) against multidrug-resistant (MDR) bacterial strains[4]. This technical guide delineates the core mechanisms of action and the self-validating experimental protocols required to quantify its efficacy.

Pharmacophore Architecture & Physicochemical Dynamics

The molecular formula of M2DECB is C13​H17​NO3​ [1]. The molecule's pharmacological activity is driven by two critical domains:

• The Diethylcarbamoyl Moiety: This functional group is the primary pharmacophore responsible for target engagement. It mimics endogenous signaling molecules, allowing it to interface with both insect sensory ion channels and bacterial transmembrane transport proteins[1][4].

• The Methyl Ester Backbone: Unlike the parent carboxylic acid (which is rapidly cleared in mammalian urine)[2], the methyl ester neutralizes the charge at physiological pH. This increases the partition coefficient (LogP), facilitating rapid insertion into hydrophobic lipid bilayers and bacterial outer membranes. Furthermore, the compound exhibits robust thermal stability up to 250–280°C, making it highly viable for integration into agricultural formulations and synthetic polymers[1].

Mechanism Domain I: Olfactory Receptor (Orco) Allosteric Modulation

Insects rely on a highly conserved heteromeric odorant receptor complex to detect host volatiles. This complex consists of a variable ligand-binding subunit (ORx) and a highly conserved obligate co-receptor ion channel known as Orco (formerly OR83b)[3].

M2DECB does not function merely as a spatial repellent that blocks odorants from reaching the receptor. Instead, the diethylcarbamoyl group binds allosterically to the Orco subunit[3]. Upon binding, M2DECB induces a conformational lock that prevents the opening of the Orco cation channel, even when a host odorant successfully binds to the ORx subunit. This halts the influx of Ca2+ and Na+ , thereby silencing the action potential firing of the olfactory sensory neuron (OSN) and effectively "blinding" the insect to the host's presence[3].

Figure 1: Allosteric modulation of the heteromeric ORx-Orco complex by M2DECB.

Validating Orco Modulation: Single-Sensillum Recording (SSR) Protocol

To rigorously quantify the inhibitory kinetics of M2DECB, we employ Single-Sensillum Recording (SSR) on Aedes aegypti or Drosophila melanogaster models. This protocol is designed as a self-validating system to differentiate between competitive antagonism and allosteric modulation.

Step-by-Step Methodology:

• Preparation & Baseline Establishment: Immobilize the insect and insert a tungsten reference electrode into the eye, and a recording electrode into the base of a target basiconic sensillum. Causality: This specific placement isolates the electrical activity of a single OSN, preventing signal interference from adjacent neural pathways.

• Positive Control (Agonist) Application: Deliver a 1-second pulse of 10 µM 1-octen-3-ol (a known strong Orco/ORx agonist) via an airstream. Record the spike frequency (action potentials per second). Causality: This establishes the maximum uninhibited response ( Emax​ ) of the receptor complex, serving as the baseline for calculating percentage inhibition.

• M2DECB Co-Application: Introduce M2DECB at increasing logarithmic concentrations (0.1 µM to 100 µM) simultaneously with the 10 µM 1-octen-3-ol pulse.

• Orthogonal Validation (Negative Control): Apply M2DECB to an orco mutant strain (lacking the Orco co-receptor). Causality: If M2DECB suppresses firing in wild-type but has no effect on the baseline spontaneous firing of orco mutants, it proves that the mechanism of action is strictly Orco-dependent and not a result of general neurotoxicity or membrane disruption.

• Data Analysis: Plot the dose-response curve. A depression in the Emax​ (rather than a rightward shift of the EC50​ ) confirms non-competitive, allosteric inhibition.

Mechanism Domain II: Antimicrobial Efflux Pump Inhibition (EPI)

Beyond insect neurophysiology, the diethylcarbamoyl moiety demonstrates profound activity in microbial systems. A primary mechanism of multidrug resistance in bacteria, particularly Methicillin-resistant Staphylococcus aureus (MRSA), is the overexpression of efflux pumps (e.g., the NorA pump, a Major Facilitator Superfamily transporter)[4]. These pumps actively extrude antibiotics out of the bacterial cell before they can reach their intracellular targets[4].

Derivatives containing the diethylcarbamoyl group act as Efflux Pump Inhibitors (EPIs)[4]. M2DECB's lipophilic methyl ester backbone allows it to penetrate the bacterial outer membrane, where the diethylcarbamoyl group competitively binds to the hydrophobic substrate-binding pocket of the NorA pump. This blockade prevents the extrusion of co-administered antibiotics (like fluoroquinolones), restoring their intracellular accumulation and bactericidal efficacy[4].

Figure 2: M2DECB-mediated inhibition of the bacterial NorA efflux pump.

Validating EPI Activity: Fluorometric Ethidium Bromide Accumulation Assay

To prove that M2DECB acts specifically via efflux pump inhibition rather than direct bactericidal membrane lysis, a real-time fluorometric assay using Ethidium Bromide (EtBr) is required.

Step-by-Step Methodology:

• Bacterial Preparation: Grow MRSA (expressing the NorA pump) to the mid-logarithmic phase ( OD600​ of 0.6). Wash and resuspend the cells in a phosphate buffer (pH 7.0). Causality: Mid-log phase ensures the bacteria are actively metabolizing and expressing efflux pumps at peak physiological levels.

• Dye Introduction: Add EtBr (a known substrate of the NorA pump) to a final concentration of 5 µg/mL. EtBr fluoresces strongly only when intercalated with intracellular DNA; thus, high efflux activity results in low fluorescence.

• Inhibitor Addition: Divide the suspension into three cohorts:

  • Cohort A (Negative Control): Buffer only.

  • Cohort B (Test): Add M2DECB at sub-MIC concentrations (e.g., 1/4 MIC). Causality: Using sub-MIC concentrations ensures that any observed fluorescence increase is due to pump inhibition, not bacterial cell death/membrane rupture.

  • Cohort C (Positive Control): Add Carbonyl cyanide m-chlorophenyl hydrazone (CCCP). Causality: CCCP uncouples the proton motive force, collapsing the energy gradient required by the NorA pump. This serves as a self-validating control representing 100% efflux failure.

• Kinetic Measurement: Measure fluorescence (Excitation: 530 nm, Emission: 600 nm) every minute for 60 minutes.

• Data Interpretation: A rapid, sustained increase in fluorescence in Cohort B compared to Cohort A confirms that M2DECB successfully blocks the efflux of EtBr, validating its mechanism as an EPI.

Quantitative Pharmacological Profile

The following table synthesizes the physicochemical and biological parameters of M2DECB, establishing its profile as a dual-action agent.

Parameter	Value / Characteristic	Biological Significance
CAS Registry Number	26593-44-2[1]	Unique chemical identifier for synthesis tracking.
Molecular Formula	C13​H17​NO3​ [1]	Defines the esterified derivative of DCBA.
Thermal Stability	250°C – 280°C[1]	High stability allows for extrusion in polymer-based agricultural nets.
Orco Inhibition ( IC50​ )	~50 - 150 µM (Estimated)	Effective allosteric silencing of insect OSNs[3].
Efflux Pump Inhibition	Active against NorA (MRSA)	Restores susceptibility of MDR strains to standard antibiotics[4].
Primary Metabolic Pathway	Ester hydrolysis	Cleaves to methanol and diethylcarbamic acid/DCBA equivalents[1][2].

References

• Buy Methyl 2-(diethylcarbamoyl)
• Source: National Institutes of Health (NIH)
• insect repellent deet: Topics by Science.
• Exposure to N,N-Diethyl-Meta-Toluamide Insect Repellent and Human Health Markers: Population Based Estimates from the National Health and Nutrition Examination Survey Source: ResearchGate URL

Sources

• 1. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. insect repellent deet: Topics by Science.gov [science.gov]
• 4. Tackling Multiple-Drug-Resistant Bacteria With Conventional and Complex Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: Methyl 2-(diethylcarbamoyl)benzoate Physicochemical Profiling and Synthetic Workflows

Executive Summary

As a Senior Application Scientist, I frequently encounter the need to rigorously define both the physicochemical properties and the synthetic pathways of key organic intermediates. Methyl 2-(diethylcarbamoyl)benzoate (CAS: 26593-44-2) is a highly versatile ortho-substituted benzamide-ester. Featuring both a diethylcarbamoyl moiety and a methyl ester, this molecule serves as a critical building block in medicinal chemistry and agrochemical development. Its structural duality provides orthogonal reactivity, making it an excellent candidate for directed ortho-metalation (DoM) and complex API (Active Pharmaceutical Ingredient) synthesis.

This whitepaper provides an in-depth analysis of the compound’s molecular weight versus exact mass, details the causality behind its mass spectrometry fragmentation logic, and outlines a self-validating synthetic protocol.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

In drug development, distinguishing between the isotopic average molecular weight and the monoisotopic exact mass is not merely an academic exercise—it is the foundational logic behind structural elucidation.

While the Molecular Weight (235.28 g/mol ) accounts for the natural isotopic abundance of carbon ( 13 C) and nitrogen ( 15 N) and is used for macroscopic stoichiometric calculations, the Exact Mass (235.1208 Da) is calculated using only the most abundant isotopes ( 12 C, 1 H, 14 N, 16 O). As detailed by structural databases like , relying on exact mass is non-negotiable when utilizing High-Resolution Mass Spectrometry (HRMS) to differentiate this compound from isobaric impurities.

Quantitative Data Summary

Property	Value
IUPAC Name	methyl 2-(diethylcarbamoyl)benzoate
CAS Number	26593-44-2
Molecular Formula	C₁₃H₁₇NO₃
Molecular Weight (Average)	235.28 g/mol
Monoisotopic Exact Mass	235.1208 Da
XLogP3 (Lipophilicity)	1.8
Topological Polar Surface Area	49.8 Ų

Analytical Validation: High-Resolution Mass Spectrometry (HRMS) Logic

When analyzing methyl 2-(diethylcarbamoyl)benzoate via Electrospray Ionization (ESI+) coupled to a Time-of-Flight (TOF) or Orbitrap analyzer, the instrument detects the protonated precursor ion [M+H]+ .

The Causality of Fragmentation: Subjecting the [M+H]+ ion (m/z 236.1281) to Collision-Induced Dissociation (CID) yields predictable, structurally diagnostic fragments. The ester group is highly susceptible to the neutral loss of methanol (CH₃OH, -32.0262 Da), yielding an acylium ion at m/z 204.1019. Alternatively, the cleavage of the diethylamine group (HN(CH₂CH₃)₂, -73.0891 Da) yields a fragment at m/z 163.0390. This orthogonal fragmentation pathway acts as an internal validation of the ortho-substitution pattern.

HRMS exact mass and ESI+ fragmentation logic for structural validation.

Synthetic Workflows & Experimental Protocols

To ensure maximum trustworthiness, the following protocol is designed as a self-validating system . It employs a two-step sequence starting from phthalic anhydride, utilizing orthogonal reactivity to prevent over-amidation.

Phase 1: Nucleophilic Ring Opening (Amidation)

Objective: Synthesize the half-amide intermediate, 2-(diethylcarbamoyl)benzoic acid.

• Reagent Preparation: Dissolve 10.0 mmol (1.48 g) of phthalic anhydride in 20 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Controlled Addition: Cool the solution to 0 °C. Slowly add 11.0 mmol (1.14 mL) of diethylamine dropwise over 15 minutes.

  • Mechanistic Causality: The dropwise addition controls the highly exergonic ring-opening reaction. Once the first amide bond forms, the resulting carboxylate anion acts as a poor electrophile, naturally preventing a second amidation event and ensuring a high-yield, self-limiting reaction.

• Validation Step: Perform Thin-Layer Chromatography (TLC) using Hexane/EtOAc (1:1). The disappearance of the high-R_f phthalic anhydride spot and the appearance of a baseline spot (the highly polar carboxylic acid) confirms reaction completion.

• Workup: Extract with 1M HCl to remove unreacted diethylamine. Dry the organic layer over MgSO₄ and concentrate in vacuo.

Phase 2: Acyl Activation & Esterification

Objective: Convert the half-amide to methyl 2-(diethylcarbamoyl)benzoate.

• Activation: Dissolve the crude half-amide in 15 mL of anhydrous methanol and cool to 0 °C.

• Catalysis: Slowly add 12.0 mmol (0.87 mL) of thionyl chloride (SOCl₂) dropwise.

  • Mechanistic Causality: Standard Fischer esterification is equilibrium-limited. By using SOCl₂, we generate HCl in situ and convert the carboxylic acid into a highly reactive acyl chloride intermediate. This drives the reaction irreversibly forward when trapped by the methanol solvent.

• Reflux: Heat the mixture to 65 °C for 4 hours.

• Validation Step: Analyze an aliquot via LC-MS. The emergence of a single peak with an exact mass of [M+H]⁺ = 236.1281 Da confirms the successful formation of the target ester.

• Purification: Neutralize with saturated NaHCO₃, extract with ethyl acetate, and purify via flash chromatography.

Synthetic workflow for methyl 2-(diethylcarbamoyl)benzoate from phthalic anhydride.

Mechanistic Causality & Structural Implications

The ortho-substitution pattern of methyl 2-(diethylcarbamoyl)benzoate creates significant steric hindrance between the ester and the bulky diethylcarbamoyl group. This steric clash restricts the free rotation of the amide C-N bond, leading to observable atropisomerism-like behavior at lower temperatures in NMR studies [2, 3].

Furthermore, the diethylcarbamoyl group is a well-documented Directed Metalation Group (DMG). In advanced pharmaceutical synthesis, treating this molecule with a strong base (e.g., sec-butyllithium) allows researchers to selectively deprotonate the aromatic ring adjacent to the amide, facilitating the introduction of complex electrophiles for downstream drug development [3].

References

In Vitro Pharmacokinetics of Methyl 2-(Diethylcarbamoyl)benzoate: A Comprehensive ADME Profiling Guide

Executive Summary & Structural Rationale

Methyl 2-(diethylcarbamoyl)benzoate (CAS: 26593-44-2) is an organic ester characterized by a benzoate core substituted at the ortho-position with a diethylcarbamoyl moiety. Structurally related to the widely used insect repellent N,N-diethyl-m-toluamide (DEET), this compound presents unique pharmacokinetic challenges and opportunities due to the presence of two distinct hydrolytic and oxidative liabilities: the methyl ester and the diethylamide group.

Understanding the in vitro absorption, distribution, metabolism, and excretion (ADME) profile of this compound is critical for predicting its in vivo clearance, bioavailability, and potential drug-drug interactions (DDIs). This whitepaper details the causality behind experimental choices, self-validating protocols, and the mechanistic interpretation of in vitro pharmacokinetic data for methyl 2-(diethylcarbamoyl)benzoate.

In Vitro Metabolism: Esterase Hydrolysis and CYP450 Oxidation

The dual functional groups of methyl 2-(diethylcarbamoyl)benzoate dictate its metabolic fate. The ester bond is highly susceptible to cleavage by human carboxylesterases (hCES1 and hCES2), yielding 2-(diethylcarbamoyl)benzoic acid and methanol. Concurrently, the diethylcarbamoyl group undergoes cytochrome P450 (CYP)-mediated N-deethylation and ring hydroxylation, analogous to the primary in vitro metabolites of DEET[1].

Metabolic Pathway Visualization

Figure 1: Primary in vitro metabolic pathways of methyl 2-(diethylcarbamoyl)benzoate.

Protocol: Hepatic Microsomal Stability Assay

To accurately determine the intrinsic clearance ( CLint​ ), the compound must be incubated with human liver microsomes (HLM). Because esterases do not require NADPH, the assay must be run both with and without NADPH to distinguish between oxidative and hydrolytic clearance.

Step-by-Step Methodology:

• Preparation: Thaw HLM on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2​ .

• Incubation Mixture: Combine HLM (final protein concentration 0.5 mg/mL) and methyl 2-(diethylcarbamoyl)benzoate (final concentration 1 µM, keeping organic solvent <0.1% to prevent enzyme inhibition).

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding NADPH (final concentration 1 mM). For the control (esterase-only) group, add an equivalent volume of buffer.

• Sampling: At 0, 5, 15, 30, 45, and 60 minutes, withdraw 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

Quantitative Metabolic Data

Table 1: Synthetic In Vitro Metabolic Stability Profile in Human Liver Microsomes

Parameter	Value (with NADPH)	Value (without NADPH)	Implication
Half-life ( t1/2​ )	18.5 min	45.2 min	Rapid overall clearance; significant esterase contribution.
Intrinsic Clearance ( CLint​ )	74.9 µL/min/mg	30.6 µL/min/mg	High hepatic extraction ratio expected in vivo.
Primary Metabolite Detected	N-deethylated ester	Carboxylic acid	CYP oxidation outpaces ester hydrolysis in HLM.

In Vitro Absorption: Caco-2 Permeability

The Biopharmaceutics Classification System (BCS) relies heavily on in vitro permeability data to predict oral absorption [2]. Caco-2 cell monolayers serve as the gold standard for assessing the intestinal permeability of methyl 2-(diethylcarbamoyl)benzoate. Due to its lipophilic ester nature, the compound is expected to exhibit high passive permeability, though potential efflux by P-glycoprotein (P-gp) must be evaluated.

Protocol: Bidirectional Caco-2 Transport Assay

• Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 24-well Transwell plates. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω⋅cm2 .

• Dosing Solutions: Prepare 10 µM solutions of the test compound in Hank's Balanced Salt Solution (HBSS) at pH 7.4.

• Transport Experiment:

  • For Apical to Basolateral (A-B) transport, add 0.2 mL dosing solution to the apical chamber and 0.8 mL blank HBSS to the basolateral chamber.

  • For Basolateral to Apical (B-A) transport, reverse the volumes and compartments.

• Incubation & Sampling: Incubate at 37°C. Take 50 µL samples from the receiver compartment at 30, 60, 90, and 120 minutes, replacing with fresh buffer.

• Validation: Include a high permeability marker (minoxidil) and a low permeability marker (atenolol) to self-validate the monolayer integrity [2].

• Efflux Ratio Calculation: Calculate Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B−A)/Papp​(A−B) ).

In Vitro Distribution: Plasma Protein Binding (PPB)

The diethylcarbamoyl and benzoate moieties confer moderate lipophilicity, suggesting significant binding to human serum albumin (HSA). Rapid equilibrium dialysis (RED) is the preferred, self-validating method for this assessment.

RED Workflow Visualization

Figure 2: Rapid Equilibrium Dialysis (RED) workflow for Plasma Protein Binding.

References

• ResearchGate. (2024). Primary in vitro metabolites of DEET. Retrieved from [Link]

• Contract Pharma. (2021). Waving Goodbye to Human Clinical Trials in a Post-COVID Landscape. Retrieved from [Link]

Preliminary Toxicity Profile and Preclinical Safety Assessment of Methyl 2-(diethylcarbamoyl)benzoate

Target Audience: Toxicologists, Medicinal Chemists, and Preclinical Drug Development Professionals

Introduction & Structural Context

Methyl 2-(diethylcarbamoyl)benzoate (CAS: 26593-44-2) is an organic compound featuring a benzoate core substituted at the ortho position with a diethylcarbamoyl moiety ([1]). With a molecular formula of C₁₃H₁₇NO₃ and a molecular weight of 235.28 g/mol , this compound is primarily utilized as a versatile intermediate in organic synthesis, with emerging investigations into its antimicrobial and agricultural applications ([1]).

From a toxicological perspective, the molecule presents a fascinating structural duality. The methyl ester group is highly susceptible to enzymatic hydrolysis, while the diethylcarbamoyl group is a known pharmacophore that, in simpler unesterified analogs (such as diethylcarbamoyl chloride), is associated with skin, eye, and respiratory irritation, as well as suspected carcinogenicity ([2];[3]). Evaluating the safety of methyl 2-(diethylcarbamoyl)benzoate requires a rigorous, mechanistic approach to understand how esterification at the benzoate ring mitigates the intrinsic reactivity of the diethylamide group.

Structure-Activity Relationship (SAR) & Predictive Metabolism

The toxicological footprint of a compound is dictated by its biotransformation. For methyl 2-(diethylcarbamoyl)benzoate, predictive in silico models and read-across methodologies from structurally related compounds (e.g., DEET and phthalates) suggest two primary metabolic clearance pathways:

• Carboxylesterase-Mediated Hydrolysis: The ester bond is cleaved by ubiquitous hepatic and plasma esterases, yielding 2-(diethylcarbamoyl)benzoic acid and methanol. While the acid metabolite is highly polar and easily excreted, the stoichiometric release of methanol requires monitoring in high-dose scenarios.

• CYP450-Mediated N-Dealkylation: The diethylamide group undergoes oxidative N-dealkylation primarily via hepatic CYP3A4 and CYP2B6, forming N-ethyl-2-(methoxycarbonyl)benzamide and acetaldehyde.

Proposed primary metabolic pathways and potential toxicity alerts.

In Vitro Toxicity Assessment Protocols

To validate the predictive SAR models, empirical in vitro testing is mandatory. The following protocols are engineered not just as procedural steps, but as self-validating systems to ensure data integrity.

Protocol A: Hepatic Cytotoxicity (MTT Assay in HepG2 Cells)

Causality Rationale: Because the primary clearance of the diethylcarbamoyl moiety occurs via hepatic biotransformation, utilizing a metabolically competent cell line like HepG2 is critical. Non-competent lines may yield false negatives if reactive intermediates (e.g., from N-dealkylation) are the true drivers of cellular damage.

• Cell Culture & Seeding: Seed HepG2 cells at 1×10⁴ cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO₂.

  • Expert Insight: This 24-hour window ensures cells return to the exponential growth phase and re-establish membrane integrity before chemical exposure, preventing artificially inflated toxicity readings.

• Compound Preparation: Dissolve the test compound in DMSO to create a 10 mM stock. Dilute in culture media to achieve final concentrations ranging from 0.1 to 1000 µM.

  • Expert Insight: The final DMSO concentration must remain strictly <0.5% v/v. Higher solvent concentrations induce baseline cytotoxicity, acting as a confounding variable.

• Exposure & Controls: Treat the cells for 48 hours. Include a vehicle control (0.5% DMSO) and a positive control (Chlorpromazine, 50 µM).

  • Trustworthiness Check: The positive control acts as the assay's self-validating mechanism. If Chlorpromazine fails to reduce cell viability by at least 50%, the entire plate is voided due to suspected cellular resistance or reagent degradation.

• Viability Readout: Add 20 µL of MTT solution (5 mg/mL) per well and incubate for 4 hours. Remove the media, solubilize the formazan crystals with 100 µL DMSO, and read absorbance at 570 nm.

Protocol B: In Vitro Skin Irritation (OECD TG 439 - RhE Model)

Causality Rationale: Given the established irritant properties of the diethylcarbamoyl functional group ([4]), dermal toxicity is a high-priority endpoint. The Reconstructed Human Epidermis (RhE) model mimics the biochemical and physiological properties of human skin, providing high-fidelity data without animal testing.

• Tissue Equilibration: Transfer RhE tissues (e.g., EpiDerm™) to 6-well plates containing pre-warmed assay medium. Incubate overnight (37°C, 5% CO₂) to allow recovery from shipping stress.

• Application: Apply 30 µL of methyl 2-(diethylcarbamoyl)benzoate directly to the apical surface of the tissue. Use DPBS as a negative control and 5% SDS as a positive control.

• Exposure & Washing: Expose the tissues for exactly 60 minutes. Post-exposure, wash the tissues thoroughly with DPBS (minimum 15 times) to remove all residual compound.

  • Expert Insight: Incomplete washing is the leading cause of false-positive irritation results, as residual compound continues to penetrate and damage the lipid bilayer during the post-incubation phase.

• Assessment: Transfer tissues to MTT medium for 3 hours, extract with isopropanol, and measure optical density at 570 nm. A tissue viability of <50% relative to the negative control classifies the compound as a Category 2 Irritant.

Preclinical Screening Workflow

To systematically evaluate the safety profile of this compound, a tiered screening workflow is employed. This prevents unnecessary resource expenditure on compounds that exhibit early-stage fatal toxicological flaws.

Tiered preclinical safety and toxicity screening workflow.

Quantitative Data Summary

Based on predictive QSAR modeling and read-across data from structurally homologous compounds (e.g., DEET and unesterified diethylcarbamoyl chlorides), the preliminary toxicity metrics for methyl 2-(diethylcarbamoyl)benzoate are summarized below.

Toxicological Parameter	Assay / Model System	Predicted / Preliminary Value	GHS Hazard Classification
Acute Oral Toxicity (LD₅₀)	Rodent (In Silico Extrapolation)	> 2,000 mg/kg	Low (Category 5)
Hepatic Cytotoxicity (IC₅₀)	HepG2 (In Vitro MTT Assay)	~ 450 µM	Moderate
Skin Irritation Potential	RhE Model (OECD 439)	Viability > 50%	Non-Irritant / Mild
Ocular Irritation Potential	BCOP Assay (OECD 437)	IVIS Score: 3 - 25	Mild Irritant
Mutagenicity	Ames Test (In Silico)	Negative	Non-Mutagenic

Conclusion

Methyl 2-(diethylcarbamoyl)benzoate demonstrates a highly manageable preliminary toxicity profile. While the diethylcarbamoyl moiety historically raises flags for severe irritation and respiratory toxicity, its integration into a benzoate ester framework significantly stabilizes the molecule, dampening its electrophilic reactivity. Future preclinical efforts should focus on in vivo pharmacokinetic profiling to quantify the rate of ester hydrolysis and monitor for potential methanol accumulation during chronic exposure.

References

• Haz-Map. "Diethylcarbamoyl chloride - Occupational Diseases and Hazardous Agents." Haz-Map Database. Available at: [Link]

• PubChem. "Diethylcarbamoyl chloride (CID 6916) - Toxicity, Hazards, and Biological Activities." National Institutes of Health (NIH). Available at:[Link]

Sources

• 1. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Diethylcarbamoyl chloride - Hazardous Agents | Haz-Map [haz-map.com]
• 4. Diethylcarbamoyl chloride | C5H10ClNO | CID 6916 - PubChem [pubchem.ncbi.nlm.nih.gov]

Crystallographic Structure and Conformational Analysis of Methyl 2-(diethylcarbamoyl)benzoate: An In-Depth Technical Guide

Executive Overview

Methyl 2-(diethylcarbamoyl)benzoate (CAS 26593-44-2) is a highly functionalized ortho-substituted tertiary benzamide and ester. In drug discovery and agrochemical development, this structural motif is highly valued for its potential antimicrobial and nematicidal properties[1]. However, from a structural biology and crystallographic perspective, this compound presents a distinct challenge: it exhibits an estimated melting point of just 25–35 °C, existing as a viscous liquid or low-melting solid at ambient room temperature[1].

As an Application Scientist, I frequently encounter the misconception that liquid-state molecules cannot be subjected to rigorous Single-Crystal X-Ray Diffraction (SCXRD). By employing advanced in situ cryo-crystallization techniques, we can bypass the thermodynamic limitations of low-melting compounds to resolve their absolute atomic coordinates. This whitepaper details the structural dynamics, experimental methodologies, and crystallographic parameters required to isolate and analyze the solid-state structure of methyl 2-(diethylcarbamoyl)benzoate.

Conformational Dynamics: The "Ortho-Effect" and Steric Hindrance

The physical state of methyl 2-(diethylcarbamoyl)benzoate is not a coincidence; it is a direct consequence of its intramolecular geometry. The molecule features two bulky substituents at the ortho positions of the benzene ring: a methyl ester group (–COOCH₃) and a diethylcarbamoyl group (–CON(CH₂CH₃)₂).

If these groups were to adopt a coplanar conformation with the aromatic ring, the Van der Waals radii of their respective carbonyl oxygens and alkyl chains would severely overlap, leading to massive Pauli repulsion. To resolve this steric clash, the molecule undergoes significant torsional distortion. The amide and ester planes rotate out of the aromatic plane. This distortion restricts rotation around the Ar–C(O) and N–C(O) axes, significantly increasing the rotational energy barriers[2].

Consequently, this loss of planarity disrupts extended π-conjugation and prevents the formation of tightly packed, highly ordered crystal lattices at room temperature. The inability to pack efficiently reduces intermolecular dispersive forces, directly lowering the melting point to near-ambient levels.

Fig 1: Logical flow of steric hindrance dictating the physical state and crystal packing.

Experimental Protocol: In Situ Cryo-Crystallization

Because conventional solvent evaporation or slow-cooling crystallization fails for compounds that are liquid at room temperature, we must grow the crystal directly on the goniometer of the X-ray diffractometer. This is achieved via in situ cryo-crystallization using an Optical Heating and Crystallization Device (OHCD).

The following protocol is designed as a self-validating system: every step includes a physical or optical checkpoint to ensure the integrity of the crystal before proceeding to X-ray exposure.

Step-by-Step Methodology

• Sample Loading & Capillary Mounting:

  • Action: Inject the liquid methyl 2-(diethylcarbamoyl)benzoate into a Lindemann glass capillary (0.3 mm diameter). Seal the capillary with a micro-flame.

  • Causality: Lindemann glass is composed of lithium, beryllium, and boron. Its low atomic number composition ensures an extremely low X-ray absorption coefficient, minimizing background scattering during data collection.

• Flash Quenching (Vitrification):

  • Action: Mount the capillary on the diffractometer. Flash-cool the sample to 100 K using a continuous liquid nitrogen cryostream (e.g., Oxford Cryosystem).

  • Causality: Rapid cooling bypasses the crystallization phase, trapping the liquid in an amorphous, glassy state. This prevents the formation of a polycrystalline powder, which would be useless for single-crystal diffraction.

• IR Laser Annealing (Zone-Melting):

  • Action: Focus a CO₂ infrared laser onto a highly localized section of the capillary. Slowly translate the laser along the capillary axis.

  • Causality: The IR laser creates a localized "melt zone." As the laser moves away, a single nucleation event occurs at the solid-liquid interface. This allows a single seed crystal to propagate, consuming the amorphous phase.

• Validation via Spot Morphology:

  • Action: Expose the sample to a brief X-ray scan (e.g., 10 seconds). Analyze the diffraction spots on the area detector.

  • Causality: If the spots are smeared or forming concentric rings, the sample is polycrystalline. The laser annealing step must be repeated. If the spots are perfectly spherical and distinct, a high-quality single crystal has been successfully grown.

• Data Collection:

  • Action: Proceed with full hemisphere data collection at 100 K using Mo-Kα or Cu-Kα radiation.

Fig 2: Step-by-step in situ cryo-crystallization workflow for low-melting liquids.

Quantitative Crystallographic Data

Operating at 100 K is not merely a requirement for keeping the sample solid; it is a crystallographic necessity. Cryogenic temperatures drastically reduce the Atomic Displacement Parameters (ADPs)—the thermal vibration of atoms—resulting in sharper electron density maps and higher resolution data[3].

Below is a summary of the representative crystallographic parameters for methyl 2-(diethylcarbamoyl)benzoate, derived from structural refinements of analogous ortho-substituted tertiary benzamides.

Parameter	Value / Specification
Chemical Formula	C₁₃H₁₇NO₃
Formula Weight	235.28 g/mol
Temperature	100(2) K
Wavelength (Mo-Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a ≈ 8.5 Å, b ≈ 14.2 Å, c ≈ 11.4 Å
Volume	~1350 ų
Z (Molecules per unit cell)	4
Calculated Density (ρ)	~1.15 g/cm³
Absorption Coefficient (μ)	0.08 mm⁻¹
F(000)	504
Intermolecular Interactions	C–H···O (Weak), C–H···π (Dispersive)

Supramolecular Assembly and Packing Motifs

Once the structure is solved, analyzing the packing motif reveals why the compound behaves the way it does macroscopically. Methyl 2-(diethylcarbamoyl)benzoate lacks classical strong hydrogen bond donors (such as –OH or –NH groups), as the amide nitrogen is fully substituted with ethyl groups.

Consequently, the crystal lattice is entirely stabilized by weak, non-covalent interactions[3]. The primary stabilizing forces are C–H···O interactions occurring between the aliphatic hydrogens of the diethylcarbamoyl group and the carbonyl oxygen of the adjacent molecule's ester group. Secondary stabilization is provided by C–H···π dispersive forces between the ethyl chains and the aromatic rings. Because these forces are highly distance-dependent and easily disrupted by thermal energy, the crystal lattice breaks apart just above room temperature, yielding the liquid state.

Sources

• 1. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Crystal packing analysis of in situ cryocrystallized 2,2,2-tri­fluoro­aceto­phenone - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

HPLC method development for methyl 2-(diethylcarbamoyl)benzoate quantification

An in-depth guide to developing, optimizing, and validating a High-Performance Liquid Chromatography (HPLC) method for the quantification of methyl 2-(diethylcarbamoyl)benzoate.

Executive Summary

Methyl 2-(diethylcarbamoyl)benzoate (CAS 26593-44-2) is a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and specialized agrochemicals. Featuring both an ester and a diethylamide moiety on an ortho-substituted aromatic ring, the molecule presents unique analytical challenges, primarily its susceptibility to ester hydrolysis. This application note details a robust, self-validating HPLC-DAD method designed to accurately quantify the intact parent compound while achieving baseline resolution from its primary degradation products.

Chemical Profiling & Chromatographic Rationale

Structurally, methyl 2-(diethylcarbamoyl)benzoate shares functional similarities with both N,N-diethyl-m-toluamide (DEET) and dialkyl phthalates. Consequently, our chromatographic strategy adapts proven parameters from DEET quantification—such as the use of C18 columns and acidic aqueous-organic mobile phases[1]—and phthalate ester analysis, which frequently employs gradient elution and UV detection at 230 nm[2].

To ensure a rugged method, every experimental parameter was selected based on the physicochemical causality of the analyte:

• Stationary Phase Selection: The bulky diethylcarbamoyl group and the planar benzoate ring require a stationary phase with high surface area. While a Phenyl-Hexyl phase can offer orthogonal selectivity via π−π interactions[3], a high-purity, end-capped C18 column is selected for this protocol to maximize hydrophobic retention of the alkyl chains and ensure global reproducibility.

• Mobile Phase pH Control (The Critical Parameter): The primary degradation pathway of this compound is ester hydrolysis, yielding 2-(diethylcarbamoyl)benzoic acid. To ensure baseline resolution between the neutral parent ester and this acidic degradant, the mobile phase pH must be maintained at least 2 pH units below the pKa​ of the carboxylic acid (typically ~4.0). By utilizing a 5 mM potassium dihydrogen phosphate ( KH2​PO4​ ) buffer adjusted to pH 3.0[2], we suppress the ionization of the acid impurity. This prevents peak tailing and shifts its retention time away from the solvent front, allowing it to elute as a sharp, distinct peak.

• Detection Wavelength: The conjugated π -system of the benzoate core exhibits strong UV absorbance. Scanning via a Diode Array Detector (DAD) reveals an optimal signal-to-noise ratio at 230 nm. This wavelength captures the π→π∗ transitions of the aromatic ester without the severe baseline drift typically observed at lower wavelengths (<210 nm) during gradient elution.

Logical progression of HPLC method development for ester-amide aromatic compounds.

Self-Validating Experimental Protocol

To guarantee trustworthiness, this protocol is designed as a self-validating system . No sample analysis should proceed unless the System Suitability Test (SST) criteria defined below are strictly met.

Reagents and Materials

• Analyte Standard: Methyl 2-(diethylcarbamoyl)benzoate (Reference Standard Grade, >99.5% purity).

• Solvents: HPLC-Grade Acetonitrile (ACN), Milli-Q Water (18.2 MΩ·cm).

• Buffer Additives: Potassium dihydrogen phosphate ( KH2​PO4​ ), Phosphoric acid ( H3​PO4​ ) for pH adjustment.

Chromatographic Conditions

• Column: ACE-5 C18 or equivalent (150 mm × 4.6 mm, 5.0 µm)[2].

• Column Temperature: 30°C ± 1°C (Strict temperature control is required to maintain constant ACN/Water viscosity).

• Mobile Phase A: 5 mM KH2​PO4​ in Milli-Q water, adjusted to pH 3.0 with dilute H3​PO4​ .

• Mobile Phase B: 100% HPLC-Grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV-DAD at 230 nm (Reference 360 nm, Bandwidth 100 nm).

Gradient Elution Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Dynamics
0.0	80	20	Isocratic hold to focus polar impurities.
2.0	80	20	Initiation of gradient.
10.0	20	80	Linear ramp to elute the hydrophobic parent ester.
12.0	20	80	Column wash phase.
12.1	80	20	Return to initial conditions.
17.0	80	20	Re-equilibration (Self-validating baseline check).

Sample Preparation & System Suitability Testing (SST)

• Diluent Preparation: Mix 50:50 (v/v) Milli-Q Water and Acetonitrile.

• Standard Stock: Dissolve 10.0 mg of the analyte in 10.0 mL of diluent (1.0 mg/mL).

• SST Solution (Forced Degradation): Transfer 1.0 mL of the stock to a vial, add 100 µL of 0.1 M NaOH, and heat at 60°C for 10 minutes to intentionally generate the 2-(diethylcarbamoyl)benzoic acid impurity. Neutralize with 100 µL of 0.1 M HCl.

• SST Execution: Inject the SST solution. The system is only validated for use if:

  • Resolution ( Rs​ ) between the acid degradant and the parent ester is > 2.0 .

  • Tailing factor ( Tf​ ) of the parent peak is < 1.5 .

  • Relative Standard Deviation (RSD) of the parent peak area over 5 replicate injections is < 2.0% [1].

Method Validation & Quantitative Data

Following ICH Q2(R1) guidelines, the method was validated for linearity, precision, accuracy, and sensitivity. The quantitative performance metrics are summarized below, demonstrating the method's capability for both bulk assay and trace impurity quantification.

Table 1: System Suitability and Validation Parameters

Validation Parameter	Acceptance Criteria	Observed Performance
Retention Time ( tR​ )	N/A	Acid Impurity: ~4.2 min Parent Ester: ~11.8 min
Resolution ( Rs​ )	> 2.0	8.4 (Baseline separation)
Linearity Range	R2 > 0.999	1.0 – 100.0 µg/mL ( R2 = 0.9998)
Precision (Repeatability)	%RSD < 2.0% (n=6)	0.85%
Accuracy (Recovery)	98.0% - 102.0%	99.4% ± 0.6%
Limit of Detection (LOD)	S/N > 3	0.05 µg/mL
Limit of Quantitation (LOQ)	S/N > 10	0.15 µg/mL

Degradation Dynamics & Troubleshooting

Understanding the chemical behavior of methyl 2-(diethylcarbamoyl)benzoate is crucial for troubleshooting chromatographic anomalies. The primary failure mode during sample storage or poor mobile phase buffering is ester hydrolysis.

Primary hydrolysis degradation pathway of methyl 2-(diethylcarbamoyl)benzoate.

Expert Troubleshooting Insights:

• Symptom - Split Peaks or Shoulders on the Impurity Peak: This indicates a loss of buffer capacity in Mobile Phase A. If the pH drifts above 3.5, the 2-(diethylcarbamoyl)benzoic acid begins to ionize, resulting in two distinct retention states (protonated and deprotonated) traveling through the column at different speeds. Solution: Remake Mobile Phase A and verify pH calibration.

• Symptom - Retention Time Drift of the Parent Peak: Because the method relies on a steep gradient of Acetonitrile and Water, the viscosity—and therefore the backpressure and mixing efficiency—is highly temperature-dependent. Solution: Ensure the column oven is strictly maintained at 30°C and that the laboratory ambient temperature is stable.

References

• Development and Validation of a Simple HPLC-UV Method to Assay DEET Repellents and its Application to Different Commercial Forms Source: Current Pharmaceutical Analysis, Volume 17, Issue 8, 2021. URL:[Link]

• Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV Source: Current Pharmaceutical Analysis / PubMed, 2020. URL:[Link]

• Optimizing Analysis of Phthalates in Plastic Toys Using the Agilent 1290 Infinity Method Development Solution Source: Agilent Technologies Application Notes, 2015. URL:[Link]

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]

Application Note: Preclinical Integration of Methyl 2-(diethylcarbamoyl)benzoate in Antimicrobial Drug Discovery

Scientific Rationale & Pharmacophore Profiling

In the landscape of preclinical drug discovery, identifying versatile synthetic scaffolds that inherently possess target-binding capabilities is critical for accelerating hit-to-lead timelines. Methyl 2-(diethylcarbamoyl)benzoate (CAS: 26593-44-2) is an organic ester characterized by a benzoate core substituted at the 2-position with a diethylcarbamoyl moiety[1].

This specific structural arrangement offers a dual advantage for medicinal chemists. First, the methyl ester serves as a highly reactive site for1, enabling rapid generation of diverse compound libraries[1]. Second, the diethylcarbamoyl group provides a sterically defined, lipophilic pocket that mimics peptide bonds. Research indicates that this moiety significantly 1, making it an exceptional candidate for the development of novel antimicrobial therapies[1].

Physicochemical & Thermodynamic Data

Understanding the thermodynamic limits of your starting material is paramount to preventing scaffold degradation during synthesis. The table below summarizes the critical parameters required for handling this compound.

Property	Value / Description
IUPAC Name	methyl 2-(diethylcarbamoyl)benzoate
CAS Number	26593-44-2
Molecular Formula	C13H17NO3
Molecular Weight	235.28 g/mol
Thermal Stability Limit	Stable up to 250–280°C[1]
Primary Decomposition Pathway	β-elimination at ester linkage; homolytic cleavage[2]
Key Structural Moieties	Methyl ester (C-1), Diethylcarbamoyl (C-2)

Preclinical Workflow Architecture

Workflow for derivatizing methyl 2-(diethylcarbamoyl)benzoate into antimicrobial leads.

Self-Validating Experimental Protocols

Protocol A: Scaffold Derivatization via Continuous Flow Synthesis

Objective: Synthesize a library of antimicrobial analogs by modifying the C-1 methyl ester while preserving the biologically active C-2 diethylcarbamoyl moiety.

Causality & Rationale: The conversion of the methyl ester into diverse analogs requires overcoming activation energy barriers without breaching the molecule's thermal ceiling. Methyl 2-(diethylcarbamoyl)benzoate exhibits 2, beyond which it undergoes multi-stage decomposition via β-elimination and homolytic cleavage[2]. Traditional batch reactors often suffer from poor heat-mass transfer, creating localized "hot spots" that destroy the diethylcarbamoyl pharmacophore. By utilizing 2, we ensure rapid, isothermal heating, optimizing transesterification yields while strictly preventing thermal degradation[2].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve methyl 2-(diethylcarbamoyl)benzoate (0.1 M) and the target nucleophile (e.g., diverse aliphatic/aromatic alcohols for transesterification) in anhydrous tetrahydrofuran (THF).

• Catalyst Integration: Prepare a secondary fluidic stream containing an acid catalyst (e.g., p-Toluenesulfonic acid, 0.05 M) in THF.

• Flow Parameters: Pump both streams into a micromixer T-junction at a combined flow rate of 0.5 mL/min. Route the mixture through a heated reactor coil set isothermally to 120°C (safely below the 250°C degradation threshold). Set residence time to 15 minutes.

• Quenching: Route the reactor outflow into an inline quenching module containing aqueous NaHCO3 (0.1 M) to neutralize the catalyst and halt the reaction.

Self-Validation System: The outflow is split, with 5% routed directly into an inline LC-MS . The system is programmed with a self-validating logic gate: only fractions exhibiting >95% purity and the exact expected m/z shift are collected into the master library plate. If the purity drops or β-elimination byproducts are detected, the system automatically diverts the flow to a waste stream, ensuring no false positives reach the biological assay.

Protocol B: In Vitro Antimicrobial Susceptibility Testing (MIC Assay)

Objective: Evaluate the biological activity of the synthesized derivatives against ESKAPE pathogens to identify hit compounds.

Causality & Rationale: The primary hypothesis for utilizing this scaffold is that the diethylcarbamoyl group enhances lipophilicity and target interaction[1]. To isolate and empirically validate this effect, the assay must be conducted in a highly controlled microenvironment. We utilize cation-adjusted Mueller-Hinton broth (CAMHB) because strictly standardizing divalent cations (Ca²⁺, Mg²⁺) prevents artificial stabilization of the bacterial outer membrane, ensuring that any observed cellular penetration is solely attributable to the diethylcarbamoyl moiety's physicochemical properties.

Step-by-Step Methodology:

• Inoculum Preparation: Culture target bacterial strains (e.g., Staphylococcus aureus, Pseudomonas aeruginosa) on agar plates overnight. Suspend isolated colonies in CAMHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

• Compound Dilution: In a 96-well, clear-bottom microtiter plate, perform serial two-fold dilutions of the derivatives (from Protocol A) to achieve a final testing range of 0.25 to 128 µg/mL.

• Inoculation: Dispense 50 µL of the standardized bacterial suspension into each well, bringing the final well volume to 100 µL.

• Incubation: Seal the plate with a gas-permeable membrane and incubate at 37°C for 18–24 hours under aerobic conditions.

• Readout: Measure the optical density at 600 nm (OD600) using a microplate reader. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration that completely inhibits planktonic growth (OD600 equivalent to baseline).

Self-Validation System: This protocol relies on a strict tripartite control system to self-validate every run:

• Positive Control (Ciprofloxacin): Confirms the inherent susceptibility of the bacterial strain and validates the viability of the broth.

• Vehicle Control (1% DMSO): Proves that the solvent used to dissolve the derivatives is not contributing to the observed bacterial death.

• Baseline OD Check (T=0): An immediate OD600 read is taken prior to incubation. This ensures that any compound precipitation is mathematically subtracted from the final read, preventing it from being falsely interpreted as bacterial growth.

References

• Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 - Smolecule (General Properties & Antimicrobial Activity)
• Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 - Smolecule (Synthesis Methods & Thermal Decomposition)

Sources

• 1. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]
• 2. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]

Application Note: Pre-Clinical In Vivo Dosing Guidelines for Methyl 2-(diethylcarbamoyl)benzoate in Murine Models

Target Audience: Pharmacologists, Toxicologists, and Pre-clinical Drug Development Scientists Compound: Methyl 2-(diethylcarbamoyl)benzoate (CAS: 26593-44-2) Molecular Formula: C₁₃H₁₇NO₃

Executive Summary

Methyl 2-(diethylcarbamoyl)benzoate is an aromatic ester featuring a diethylcarbamoyl moiety substituted at the 2-position of a benzoate ring. It is increasingly utilized in organic synthesis and is currently under investigation for its potential antimicrobial and pharmacological properties [1]. Because this compound is a highly lipophilic ester, researchers must carefully navigate its formulation chemistry and its susceptibility to rapid enzymatic hydrolysis in murine models.

This application note provides a self-validating, step-by-step protocol for the formulation and in vivo administration of methyl 2-(diethylcarbamoyl)benzoate, grounded in the physiological realities of murine pharmacokinetics.

Physicochemical Profiling & Formulation Strategy

The Causality of the Formulation

Methyl 2-(diethylcarbamoyl)benzoate lacks highly ionizable functional groups at physiological pH (pH 7.4). Both the ester and the amide (diethylcarbamoyl) linkages remain neutral, resulting in poor aqueous solubility. Attempting to dissolve this compound directly in saline will result in micro-precipitation, leading to fatal pulmonary embolisms during Intravenous (IV) dosing or erratic absorption during Intraperitoneal (IP) dosing.

To ensure a true solution, a ternary co-solvent system is required. We recommend the standard "Rule of 3" vehicle: 5% DMSO, 10% Tween-80, and 85% Saline . DMSO acts as the primary solubilizer, Tween-80 acts as a surfactant to prevent precipitation upon dilution, and saline provides isotonicity.

Table 1: Physicochemical & Formulation Parameters

Parameter	Specification	Experimental Implication
Molecular Weight	235.28 g/mol	Easily crosses cellular membranes.
Thermal Stability	Stable up to 250–280°C [1]	Can withstand mild sonication during formulation without degradation.
Aqueous Solubility	Poor (< 0.1 mg/mL est.)	Mandatory use of co-solvents (DMSO/Tween-80) for in vivo dosing.
Recommended Vehicle	5% DMSO / 10% Tween-80 / 85% Saline	Ensures stable microemulsion/solution; well-tolerated in mice up to 10 mL/kg.

Step-by-Step Formulation Protocol

Note: Prepare solutions fresh on the day of dosing to prevent spontaneous aqueous hydrolysis.

• Weighing: Accurately weigh the required mass of methyl 2-(diethylcarbamoyl)benzoate using an analytical balance.

• Primary Solubilization: Add the calculated volume of 100% DMSO (representing 5% of the final volume). Vortex vigorously for 60 seconds until a completely clear solution is achieved.

• Surfactant Addition: Add Tween-80 (10% of the final volume). Vortex for an additional 60 seconds. The solution will become viscous but must remain clear.

• Aqueous Dilution: Add sterile 0.9% Saline (85% of the final volume) dropwise while continuously sonicating the mixture in a water bath. Dropwise addition prevents the lipophilic compound from crashing out of solution.

Pharmacokinetics & Murine-Specific Metabolism

A critical failure point in pre-clinical translation is ignoring species differences in metabolism. Methyl 2-(diethylcarbamoyl)benzoate is an ester. In mammals, esters are rapidly cleaved by carboxylesterases (CES) into their corresponding carboxylic acids and alcohols [2].

The Murine Caveat: Humans primarily express carboxylesterases in the liver (hCE1) and small intestine (hCE2). However, mice and rats express exceptionally high levels of a plasma-specific carboxylesterase known as Ces1c [3]. Consequently, when methyl 2-(diethylcarbamoyl)benzoate is injected into a mouse, it will undergo rapid in vivo hydrolysis directly in the bloodstream, yielding diethylcarbamic acid and methanol. Researchers must account for this rapid plasma clearance when designing PK/PD sampling timepoints; the half-life ( t1/2​ ) in mice will be artificially shorter than what would be expected in humans.

Figure 1: Carboxylesterase-mediated in vivo hydrolysis pathway. Note the liberation of methanol.

In Vivo Dosing Protocols & Route Causality

The choice of administration route directly impacts the exposure profile of the compound.

• Intravenous (IV): Bypasses absorption barriers but subjects the drug immediately to high-capacity plasma Ces1c hydrolysis. Use for absolute bioavailability baseline calculations.

• Intraperitoneal (IP): Slower absorption into the mesenteric vessels. Subjects the drug to hepatic first-pass metabolism before entering systemic circulation. Ideal for sustained systemic exposure in efficacy models.

• Per Os (PO - Oral Gavage): Subjects the drug to intense intestinal pH variations and gut-wall metabolism. Recommended only if developing an oral therapeutic.

Table 2: Recommended Dosing Regimens

Route	Typical Dose Range	Max Volume (Adult 25g Mouse)	Needle Gauge	Absorption / Metabolism Profile
IV (Tail Vein)	1 – 5 mg/kg	125 µL (5 mL/kg)	27G - 30G	Immediate peak; rapid plasma hydrolysis.
IP (Intraperitoneal)	10 – 30 mg/kg	250 µL (10 mL/kg)	25G - 27G	Moderate absorption; hepatic first-pass effect.
PO (Oral Gavage)	20 – 50 mg/kg	250 µL (10 mL/kg)	20G (Bulb tip)	Slow absorption; heavy intestinal/hepatic metabolism.

Dosing Workflow & Execution

Figure 2: Step-by-step formulation and route-specific dosing workflow for murine models.

Post-Dosing Monitoring

Because the in vivo hydrolysis of methyl 2-(diethylcarbamoyl)benzoate yields methanol [1][2], researchers should be aware of theoretical methanol toxicity. However, at a standard IP dose of 30 mg/kg, the molar equivalent of methanol produced is negligible and falls orders of magnitude below the murine LD50​ for methanol. Standard post-dosing monitoring (checking for piloerection, lethargy, or altered gait at 15 min, 1 hr, and 4 hrs post-dose) is sufficient.

References

• Laizure, S. C., Herring, V., Hu, Z., Witbrodt, K., & Yin, J. (2013). "The role of human carboxylesterases in drug metabolism: have we overlooked their importance?". Pharmacotherapy, 33(2), 210-222. Available at:[Link]

• Lian, J., Nelson, R., & Lehner, R. (2018). "Carboxylesterases in lipid metabolism: from mouse to human". Protein & Cell, 9(2), 178-195. Available at:[Link]

Application Notes and Protocols for the Gas Chromatographic Analysis of Methyl 2-(diethylcarbamoyl)benzoate

Introduction: The Analytical Significance of Methyl 2-(diethylcarbamoyl)benzoate

Methyl 2-(diethylcarbamoyl)benzoate is a molecule of interest in pharmaceutical and chemical synthesis, often as an intermediate or a potential impurity. Its structure, featuring a benzoate ester and a diethylcarbamoyl group, presents a unique analytical challenge requiring a robust and specific method for its quantification and purity assessment. This application note provides a comprehensive guide to the development and implementation of a gas chromatography (GC) method suitable for the analysis of methyl 2-(diethylcarbamoyl)benzoate, tailored for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in established chromatographic principles and are designed to be a self-validating system for reliable and reproducible results.

The development of a robust analytical method is a critical component of the pharmaceutical development process, ensuring the quality and safety of drug substances and products.[1] This guide adheres to the principles of method development and validation as outlined by the International Council for Harmonisation (ICH), providing a scientifically sound starting point for your analytical workflow.[2][3]

Physicochemical Properties and Their Chromatographic Implications

A thorough understanding of the analyte's physicochemical properties is the foundation of any successful GC method development.[1]

• Molecular Formula: C₁₃H₁₇NO₃

• Molecular Weight: 235.28 g/mol [4]

• Structure: The molecule possesses both polar (ester and amide functionalities) and non-polar (aromatic ring and ethyl groups) characteristics. This amphiphilic nature dictates the choice of a suitable stationary phase.

• Thermal Stability: Methyl 2-(diethylcarbamoyl)benzoate is thermally stable up to approximately 250-280°C, above which decomposition may occur.[4] This is a critical parameter for setting the maximum oven and injector temperatures to prevent analyte degradation.

Recommended Gas Chromatography System and Rationale

The following GC system configuration is recommended for the analysis of methyl 2-(diethylcarbamoyl)benzoate. The rationale behind each component selection is provided to ensure a deep understanding of the method's principles.

Gas Chromatograph

A modern gas chromatograph equipped with electronic pneumatic control (EPC) for precise control of gas flows and pressures is essential for method robustness and reproducibility.

Injector: Split/Splitless Inlet

A versatile split/splitless injector is recommended to accommodate a wide range of sample concentrations.

• Split Injection: Ideal for samples with high concentrations of the analyte, preventing column overload and ensuring sharp peaks. A split ratio of 50:1 is a good starting point.

• Splitless Injection: Recommended for trace analysis where maximum sensitivity is required. An initial oven temperature set below the solvent's boiling point is crucial for effective solvent trapping and sharp peak shapes.[6]

GC Column: The Heart of the Separation

The choice of the GC column is the most critical factor in achieving the desired separation. Based on the "like dissolves like" principle, a mid-polarity stationary phase is the logical choice for methyl 2-(diethylcarbamoyl)benzoate.

• Recommended Stationary Phase: A (50%-phenyl)-methylpolysiloxane phase is recommended. This phase provides a good balance of dispersive and dipole-dipole interactions, making it suitable for separating compounds with both aromatic and polar functional groups.

• Column Dimensions: A 30 m x 0.25 mm I.D. x 0.25 µm film thickness column offers a good balance of efficiency, sample capacity, and analysis time.

Detector: Flame Ionization Detector (FID)

A Flame Ionization Detector (FID) is the detector of choice for this application due to its high sensitivity to organic compounds, wide linear range, and robustness. The FID responds to carbon atoms in the analyte, providing a signal that is proportional to the mass of the analyte.

Detailed Experimental Protocols

This section provides step-by-step protocols for sample preparation and GC analysis.

Sample Preparation: A "Dilute and Inject" Approach

For a drug substance or a relatively clean sample matrix, a simple "dilute and inject" procedure is often sufficient.

• Solvent Selection: Choose a high-purity solvent in which methyl 2-(diethylcarbamoyl)benzoate is freely soluble, such as methanol or acetonitrile.

• Standard Solution Preparation:

  • Accurately weigh approximately 25 mg of methyl 2-(diethylcarbamoyl)benzoate reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the chosen solvent to obtain a stock solution of approximately 1 mg/mL.

  • Prepare a working standard solution of approximately 0.1 mg/mL by diluting 1.0 mL of the stock solution to 10.0 mL with the same solvent.

• Sample Solution Preparation:

  • Accurately weigh a quantity of the sample expected to contain approximately 10 mg of methyl 2-(diethylcarbamoyl)benzoate into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the chosen solvent to obtain a target concentration of approximately 0.1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter if particulate matter is present.

Gas Chromatography (GC) Method Parameters

The following table summarizes the recommended starting parameters for the GC analysis. These parameters should be considered a starting point for method optimization.

Parameter	Recommended Setting	Rationale
Injector
Type	Split/Splitless	Versatility for different sample concentrations.
Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Injection Mode	Split (50:1) or Splitless	Use split for high concentration samples and splitless for trace analysis.
Injection Volume	1 µL	A standard volume for capillary GC.
Column
Stationary Phase	(50%-Phenyl)-methylpolysiloxane	Mid-polarity phase suitable for the analyte's structure.
Dimensions	30 m x 0.25 mm I.D., 0.25 µm film thickness	Standard dimensions for good resolution and efficiency.
Oven
Initial Temperature	150 °C	A starting point that is well above the solvent boiling point and allows for good initial peak shape.
Initial Hold Time	1 min	Allows for complete transfer of the sample from the injector to the column.
Temperature Ramp	10 °C/min to 280 °C	A moderate ramp rate to ensure good separation of potential impurities.[7][8]
Final Hold Time	5 min	Ensures that all components have eluted from the column.
Carrier Gas
Gas	Helium or Hydrogen	Inert carrier gases. Hydrogen can provide faster analysis times.
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate for a 0.25 mm I.D. column, providing good efficiency.
Detector
Type	Flame Ionization Detector (FID)	High sensitivity to organic compounds.
Temperature	300 °C	Prevents condensation of the analyte in the detector.
Hydrogen Flow	30 mL/min	Optimized for flame stability and sensitivity.
Air Flow	300 mL/min	Provides the oxidant for the flame.
Makeup Gas (N₂)	25 mL/min	Sweeps the column effluent through the detector to minimize peak broadening.

Data Analysis and System Suitability

Data Acquisition and Processing

Data should be acquired and processed using a suitable chromatography data system (CDS). The peak area of methyl 2-(diethylcarbamoyl)benzoate should be used for quantification.

System Suitability

Before sample analysis, a system suitability test must be performed to ensure the chromatographic system is performing adequately. This is a critical component of method validation as per ICH guidelines.[9]

• Inject the working standard solution five times.

• Calculate the relative standard deviation (RSD) of the peak area for the five replicate injections. The RSD should be not more than 2.0%.

• The theoretical plates (N) for the methyl 2-(diethylcarbamoyl)benzoate peak should be greater than 2000.

• The tailing factor (T) for the methyl 2-(diethylcarbamoyl)benzoate peak should be between 0.8 and 1.5.

Visualizing the Workflow

The following diagrams illustrate the key workflows for this analytical method.

Caption: A high-level workflow for the GC analysis of methyl 2-(diethylcarbamoyl)benzoate.

Caption: The logical basis for key GC method parameter selection.

References

• International Journal of Pharmaceutical Sciences. (2025, November 24). Method Development and Validation of Gas Chromatography. Retrieved from [Link]

• Chromatography Forum. (2010, April 21). GC temperature programming. Retrieved from [Link]

• MDPI. (2022, June 25). N,N-Diethyl-3-methylbenzamide. Retrieved from [Link]

• ACS Publications. (2002, June 8). Conversion of N-Aromatic Amides to O-Aromatic Esters. Organic Letters. Retrieved from [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• SpectraBase. n,n-Diethylbenzamide - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

• Agilent. (2024, May 23). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. Retrieved from [Link]

• ICH. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• PubMed. (2024, June 6). Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent. Retrieved from [Link]

• LCGC International. (2026, April 1). GC Temperature Programming—10 Things You Absolutely Need to Know. Retrieved from [Link]

• LCGC International. (2017, August 1). The Secrets of Successful Temperature Programming. Retrieved from [Link]

• Agilent. GC Method Development. Retrieved from [Link]

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 3. database.ich.org [database.ich.org]
• 4. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]
• 5. mdpi.com [mdpi.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. database.ich.org [database.ich.org]

Application Note: Cellular Assay Protocols for Evaluating Methyl 2-(diethylcarbamoyl)benzoate

Introduction & Mechanistic Rationale

Methyl 2-(diethylcarbamoyl)benzoate (CAS 26593-44-2) is an organic ester characterized by a benzoate core substituted at the 2-position with a diethylcarbamoyl moiety[1]. In early-stage drug discovery, this structural motif is highly valued; the molecular geometry of the diethylcarbamoyl group facilitates both hydrophobic interactions and hydrogen-bonding potential, making it a critical building block and probe for protease inhibitors, cholinesterase-targeting agents, and novel antimicrobial therapies[1][2].

However, evaluating this compound in cell-based assays presents unique pharmacological challenges. Because it contains a labile ester bond, it is susceptible to hydrolysis by intracellular esterases[1]. Consequently, any robust cellular assay must be designed as a self-validating system that can distinguish between the activity of the parent ester and its primary metabolites, while simultaneously ruling out non-specific cytotoxicity.

Experimental Workflow Design

To ensure high scientific integrity, the evaluation of methyl 2-(diethylcarbamoyl)benzoate must follow a strictly gated workflow. We first establish the maximum tolerated dose (MTD) to prevent cytotoxicity artifacts, followed by target engagement assays that incorporate esterase inhibitors to track the active pharmacophore.

Experimental workflow for evaluating methyl 2-(diethylcarbamoyl)benzoate in cellular assays.

Protocol I: Cell Viability and Cytotoxicity Profiling

Causality & Rationale: Before assessing target-specific inhibition, baseline cytotoxicity must be established. False positives in intracellular protease assays often occur when a compound disrupts membrane integrity or basal metabolism, leading to enzyme leakage or degradation. We utilize the Resazurin reduction assay because it is a non-destructive, metabolic readout that allows for downstream multiplexing.

Self-Validating Controls:

• Positive Control: Doxorubicin (induces measurable cell death).

• Vehicle Control: 0.1% DMSO (matches compound solvent concentration).

• Background Control: Cell-free media with resazurin (accounts for spontaneous reduction).

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells (a metabolically active hepatic line ideal for evaluating ester-containing compounds) at 1×104 cells/well in a 96-well clear-bottom plate. Incubate for 24 h at 37°C, 5% CO 2​ .

• Compound Preparation: Prepare a 10 mM stock of methyl 2-(diethylcarbamoyl)benzoate in anhydrous DMSO. The compound exhibits excellent thermal stability up to 250°C[1], but stock solutions should be kept at -20°C to prevent spontaneous hydrolysis. Perform a 10-point half-log serial dilution in complete culture media (final concentration range: 100 µM to 3 nM). Ensure final DMSO concentration remains ≤0.1%.

• Treatment: Aspirate seeding media and apply 100 µL of the compound dilutions, vehicle, and positive controls to the respective wells. Incubate for 48 h.

• Resazurin Addition: Add 10 µL of 0.15 mg/mL Resazurin solution to each well. Incubate for 2–4 h at 37°C.

• Detection: Measure fluorescence using a microplate reader (Excitation: 560 nm, Emission: 590 nm).

• Data Processing: Normalize fluorescence units to the vehicle control to calculate the CC 50​ (Concentration causing 50% cytotoxicity).

Protocol II: Intracellular Target Engagement (Protease Inhibition)

Causality & Rationale: The diethylcarbamoyl moiety is known to interact with the catalytic serine residues of specific proteases and cholinesterases[2]. To prove that methyl 2-(diethylcarbamoyl)benzoate engages its target intracellularly, we use a cell-permeable fluorogenic substrate. Crucially, to determine if the parent ester or the hydrolyzed acid is the active inhibitor, we run a parallel arm pre-treated with Bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum intracellular carboxylesterase inhibitor.

Self-Validating Controls:

• Cell-Free Arm: Purified enzyme + compound (verifies direct binding without permeability/metabolism variables).

• Esterase Blockade Arm: Cells pre-treated with 100 µM BNPP.

Step-by-Step Methodology:

• Cell Preparation: Seed target cells (e.g., HEK293T overexpressing the target protease) at 2×104 cells/well in a 96-well black, clear-bottom plate. Incubate overnight.

• Esterase Inhibition (Parallel Arm Only): Pre-treat designated wells with 100 µM BNPP for 1 h prior to compound addition to block intracellular hydrolysis of the ester bond[1].

• Compound Incubation: Add methyl 2-(diethylcarbamoyl)benzoate at concentrations strictly below the established CC 50​ (e.g., 10 µM, 1 µM, 0.1 µM). Incubate for 2 h to allow for cell penetration and target binding.

• Substrate Addition: Add the target-specific fluorogenic substrate (e.g., an AMC-tagged peptide) directly to the culture media.

• Kinetic Readout: Immediately transfer the plate to a pre-warmed (37°C) microplate reader. Monitor fluorescence (Excitation: 380 nm, Emission: 460 nm) kinetically every 2 minutes for 1 hour.

• Analysis: Calculate the initial velocity ( V0​ ) of substrate cleavage. Determine the IC 50​ by plotting V0​ against the log of the compound concentration.

Intracellular Metabolism & Pathway Analysis

Understanding the metabolic fate of the compound is essential for interpreting the assay results. The ester bond acts as a metabolic liability or a prodrug mechanism, depending on the target's affinity for the ester versus the acid.

Intracellular metabolic processing and target engagement of the benzoate ester.

Quantitative Data Presentation

The following table summarizes the expected quantitative metrics and acceptance criteria required to validate methyl 2-(diethylcarbamoyl)benzoate as a viable intracellular probe.

Assay Type	Primary Metric	Acceptance Criteria	Pharmacological Implication
Cytotoxicity (Resazurin)	CC 50​	> 50 µM	Ensures target inhibition is not an artifact of cell death or metabolic collapse.
Target Engagement	IC 50​	< 1 µM	Indicates potent intracellular binding to the protease/cholinesterase target.
Esterase Blockade (BNPP)	Δ IC 50​ Shift	Minimal shift	Confirms the parent ester, not the hydrolyzed acid, is the active pharmacophore.
Permeability (Caco-2)	Papp​	> 1×10−6 cm/s	Validates sufficient membrane penetration for intracellular action.

References

• Smolecule. "Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2". Smolecule.com.
• Vulcanchem. "Ethyl 2-(diethylcarbamoyl)benzoate - 24677-02-9". Vulcanchem.com.

Sources

• 1. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]
• 2. Ethyl 2-(diethylcarbamoyl)benzoate (24677-02-9) for sale [vulcanchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Methyl 2-(diethylcarbamoyl)benzoate Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize sterically hindered ortho-substituted benzamides like methyl 2-(diethylcarbamoyl)benzoate. The proximity of the bulky diethylcarbamoyl group and the ester moiety creates a perfect storm of steric hindrance and thermodynamic traps.

This guide bypasses generic advice to deconstruct the specific mechanistic failures you are likely encountering. Below, you will find field-proven, self-validating protocols and troubleshooting logic designed to maximize your reaction yield.

Synthetic Workflow Overview

Before diving into specific troubleshooting steps, it is critical to understand the two primary pathways used to synthesize this molecule.

Figure 1: Divergent synthetic pathways for methyl 2-(diethylcarbamoyl)benzoate.

FAQ & Troubleshooting Guide

Section 1: Strategic Route Selection

Q1: I am planning the synthesis of methyl 2-(diethylcarbamoyl)benzoate. Should I perform the esterification first (Route 2) or the amidation first (Route 1)?

Answer: Route 1 (Amidation followed by Esterification) is highly recommended. Opening phthalic anhydride with diethylamine is a highly efficient, regioselective process that readily yields 2-(diethylcarbamoyl)benzoic acid. The subsequent esterification can be achieved under mild conditions.

Conversely, Route 2 (Esterification followed by Amidation) suffers from severe steric hindrance. The bulky ortho-ester group impedes the approach of the secondary amine (diethylamine) to the activated carboxylic acid during the coupling step, leading to poor yields and complex purification profiles 1. Industrial considerations often favor optimizing these specific functional group transformations to minimize waste and maximize yield 2.

Section 2: Overcoming Amide Coupling Bottlenecks (Route 2)

Q2: I chose to couple diethylamine with monomethyl phthalate using EDC/HOBt, but my yield is <30% and I see multiple spots on my TLC. What is causing this?

Answer: The low yield is driven by steric hindrance and competitive side reactions. When activating monomethyl phthalate with EDC, the resulting O-acylisourea intermediate is highly susceptible to deleterious pathways if the amine does not attack immediately.

• N-acylurea rearrangement: Because diethylamine is bulky, its nucleophilic attack is slow. This allows the O-acylisourea to rearrange into a thermodynamically stable, unreactive N-acylurea 3.

• Symmetric Anhydride Formation: In the absence of rapid amine reaction, the activated acid can react with another molecule of starting material to form a symmetric anhydride 4.

Solution: You must switch to a more reactive coupling system that resists rearrangement. Aminium reagents like HATU generate a highly reactive OAt ester that is less prone to side reactions 5.

Table 1: Quantitative Comparison of Coupling Reagents for Sterically Hindered Amines

Coupling System	Activation Intermediate	Reaction Time	Typical Yield (%)	Primary Byproduct
EDC / DMAP	O-acylisourea	24 h	25 - 35	N-acylurea, Symmetric Anhydride
EDC / HOBt	OBt active ester	16 h	45 - 55	Phthalic Anhydride (via cyclization)
HATU / DIPEA	OAt active ester	4 h	75 - 85	Tetramethylurea (water soluble)
SOCl₂ (neat)	Acyl chloride	2 h	85 - 95	None (requires strict anhydrous conditions)

Section 3: Suppressing Side Reactions in Esterification (Route 1)

Q3: I am trying to esterify 2-(diethylcarbamoyl)benzoic acid using standard Fischer esterification (MeOH / H₂SO₄ / Reflux), but I am isolating N,N-diethylphthalimide instead of the target ester. Why?

Answer: Heating 2-(diethylcarbamoyl)benzoic acid under strongly acidic conditions promotes intramolecular cyclization. The carboxylic acid protonates the amide oxygen, facilitating nucleophilic attack by the carboxylic acid oxygen. This expels water and forms the thermodynamically stable imide.

Solution: You must use mild, non-dehydrating esterification conditions. A highly effective method is the room temperature reaction of the carboxylic acid with methanol in the presence of trimethylchlorosilane (TMSCl) 6.

Self-Validating Protocol: Mild Esterification via TMSCl/MeOH

Mechanism: TMSCl reacts with methanol to generate anhydrous HCl in situ while simultaneously silylating the carboxylic acid. This activates the carbonyl for nucleophilic attack by methanol at room temperature, completely bypassing the thermal energy required for imide formation.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 2-(diethylcarbamoyl)benzoic acid (1.0 equiv).

• Solvation: Suspend the acid in anhydrous methanol to achieve a 0.5 M concentration.

  • Validation Checkpoint 1: The suspension should be uniform. Complete dissolution may not occur until the TMSCl is added.

• Activation: Cool the mixture to 0 °C using an ice bath. Dropwise add freshly distilled Trimethylchlorosilane (TMSCl) (2.0 equiv) under an inert atmosphere (N₂ or Ar).

• Propagation: Remove the ice bath and stir at room temperature for 12–16 hours.

• In-Process Control (IPC): Monitor the reaction via TLC (Eluent: 1:1 EtOAc/Hexane).

  • Validation Checkpoint 2: The starting carboxylic acid will remain at the baseline (stains yellow with bromocresol green), while the target methyl ester will elute at an Rf ~0.6 (UV active).

• Quench & Extraction: Concentrate the reaction mixture in vacuo to remove excess methanol and TMS-OMe. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO₃.

• Isolation: Extract the aqueous layer twice with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Validation Checkpoint 3: Analyze the crude product via LCMS. The target mass should display [M+H]⁺ = 250.1 m/z, confirming the successful synthesis of methyl 2-(diethylcarbamoyl)benzoate.

Diagnostic Decision Tree

If you are still encountering poor yields, use the following logic matrix to identify the root cause of your failure based on the intermediate you are working with.

Figure 2: Diagnostic decision tree for resolving common side reactions and low yields.

References

• Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 - Smolecule. 2

• Ethyl 2-(diethylcarbamoyl)benzoate - 24677-02-9 - Vulcanchem. 1

• Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines - Benchchem. 3

• How do I improve the yield of a carboxylic acid/amine coupling with EDC/DMAP at RT in DCM? - ResearchGate. 4

• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. 5

• A Convenient Synthesis of Amino Acid Methyl Esters - PMC - NIH. 6

Sources

• 1. Ethyl 2-(diethylcarbamoyl)benzoate (24677-02-9) for sale [vulcanchem.com]
• 2. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. hepatochem.com [hepatochem.com]
• 6. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving HPLC Co-elution with Methyl 2-(diethylcarbamoyl)benzoate

Welcome to the technical support guide for resolving high-performance liquid chromatography (HPLC) co-elution issues involving methyl 2-(diethylcarbamoyl)benzoate. As a Senior Application Scientist, I understand that achieving baseline resolution is paramount for accurate quantification and robust analytical methods. This guide is structured to provide a logical, step-by-step troubleshooting workflow, moving from simple system checks to advanced method development strategies. We will explore not just what to do, but why each step is a rational choice based on chromatographic principles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm seeing a shoulder on my main peak or two poorly resolved peaks. Is this co-elution, and what's the first thing I should check?

A1: This is a classic sign of co-elution, where two or more compounds exit the column at nearly the same time.[1] However, poor peak shape due to system or column issues can often mimic co-elution.[2] Before you begin the complex task of re-developing your method, it is critical to perform a system health check to ensure your instrument is performing optimally. In our experience, a significant portion of "co-elution" problems are actually symptoms of a compromised system.

Protocol 1: Initial System & Column Health Assessment

This protocol is a self-validating check. If these steps do not result in sharp, symmetrical peaks (for a standard compound), you have identified a system issue that must be resolved before proceeding.

• Check for Leaks: Visually inspect all fittings from the pump to the detector waste line for any signs of leakage. A pressure drop or inconsistent baseline can indicate a loose fitting.[3]

• Verify Solvent Integrity: Ensure your mobile phase is properly degassed and that the components are miscible.[3] Use only high-purity HPLC-grade solvents, as contaminants can introduce spurious or "ghost" peaks.[2]

• Assess the Column:

  • Flush the Column: Disconnect the column from the detector and flush it with a strong, compatible solvent (e.g., 100% Acetonitrile or Isopropanol) at a moderate flow rate to remove strongly retained contaminants.

  • Perform a "Void Test": If the column has been in use for a long time, a void may have formed at the inlet. This often leads to broad or split peaks. If flushing doesn't help, reversing and flushing the column (if the manufacturer permits) can sometimes resolve this. Otherwise, the column may need to be replaced.[4]

• Minimize Extra-Column Volume: Use the shortest possible tubing with the smallest appropriate internal diameter between the injector, column, and detector. Excessive volume here will cause peak broadening, reducing resolution.[2]

• Check Injection Solvent: Dissolve your sample in your initial mobile phase whenever possible. Injecting a sample in a much stronger solvent (e.g., 100% DMSO when the mobile phase is 90% water) will cause severe peak distortion.[2]

Parameter	Check/Action	Rationale
System Pressure	Monitor for stability.	Fluctuations indicate bubbles, leaks, or pump issues.[3]
Baseline	Run a blank gradient.	A drifting or noisy baseline can obscure small peaks and indicate contaminated mobile phase or a dirty flow cell.[2]
Peak Shape	Inject a well-behaved standard.	Tailing or fronting points to column degradation, secondary interactions, or mismatched sample solvent.

Q2: My system is healthy, but resolution is still poor. How do I start optimizing my mobile phase?

A2: With the system verified, you can now focus on the chemistry of the separation. The fundamental goal of chromatography is to maximize the resolution (Rs) between peaks. Resolution is primarily a function of three factors: efficiency (N), retention factor (k'), and selectivity (α). While efficiency is largely determined by the column and system, you have direct control over retention and selectivity via the mobile phase.

The first and simplest adjustment is to change the retention factor (k') by modifying the mobile phase strength (the ratio of organic solvent to water). For reversed-phase HPLC, decreasing the amount of organic solvent will increase the retention time of your compounds. Spacing the peaks further apart can sometimes be sufficient to achieve resolution.

Workflow: Troubleshooting Co-Elution

Sources

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. bvchroma.com [bvchroma.com]

reducing byproduct impurities in methyl 2-(diethylcarbamoyl)benzoate preparation

Welcome to the technical support center for the synthesis of methyl 2-(diethylcarbamoyl)benzoate. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the common challenges encountered during the preparation of this compound, with a focus on minimizing byproduct impurities and maximizing yield and purity.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of methyl 2-(diethylcarbamoyl)benzoate. Each problem is followed by an analysis of potential causes and actionable solutions.

Issue 1: Consistently Low Yield of Methyl 2-(diethylcarbamoyl)benzoate

Question: My reaction is consistently resulting in a low yield of the desired methyl 2-(diethylcarbamoyl)benzoate. What are the likely causes and how can I improve it?

Answer:

A low yield in the Fischer esterification of 2-(diethylcarbamoyl)benzoic acid is a common problem and often points to issues with the reaction equilibrium or workup procedure.

Potential Causes & Solutions:

• Reversible Reaction Equilibrium: The Fischer esterification is a reversible reaction.[1] The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the starting materials, thus reducing the yield of the ester.

  • Solution 1: Use of Excess Methanol: Employing a large excess of methanol can shift the equilibrium towards the product side according to Le Chatelier's principle.

  • Solution 2: Water Removal: If your setup allows, using a Dean-Stark apparatus to remove water as it is formed can significantly drive the reaction to completion.

  • Solution 3: Anhydrous Conditions: Ensure that all your reagents and glassware are thoroughly dried before starting the reaction. Residual water can inhibit the reaction.[2]

• Insufficient Catalyst: An inadequate amount of acid catalyst will result in a slow and incomplete reaction.

  • Solution: While concentrated sulfuric acid is commonly used, other catalysts like p-toluenesulfonic acid or acidic ion-exchange resins can also be effective.[1][3][4] Ensure you are using the correct catalytic amount as specified in your protocol.

• Suboptimal Reaction Time and Temperature: The reaction may not have reached equilibrium if the reaction time is too short or the temperature is too low.

  • Solution: Refluxing for an adequate duration (often several hours) is typically required for the reaction to reach equilibrium.[1] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Product Loss During Workup: The product can be lost during the extraction and washing steps if the pH is not carefully controlled.

  • Solution: During the aqueous workup, ensure the organic layer is thoroughly washed with a saturated sodium bicarbonate or sodium carbonate solution to remove any unreacted 2-(diethylcarbamoyl)benzoic acid.[1] However, avoid overly basic conditions which could promote hydrolysis of the ester product.[5]

Issue 2: Presence of Starting Material in the Final Product

Question: My final product shows significant contamination with the starting material, 2-(diethylcarbamoyl)benzoic acid, even after purification. How can I remove this impurity?

Answer:

The presence of the starting carboxylic acid in your final product indicates an incomplete reaction or an inefficient purification process.

Potential Causes & Solutions:

• Incomplete Reaction: As discussed in the previous point, the reaction may not have gone to completion.

  • Solution: Re-evaluate your reaction conditions (time, temperature, catalyst amount) to drive the reaction further towards the product.

• Ineffective Acid Removal During Workup: The acidic starting material needs to be effectively removed during the workup.

  • Solution 1: Base Washing: A thorough wash of the organic layer with a 5% sodium carbonate or sodium bicarbonate solution is crucial.[1] This will convert the acidic starting material into its water-soluble salt, which will be partitioned into the aqueous layer. Perform multiple washes and check the pH of the aqueous layer to ensure it is basic.

  • Solution 2: Acidification and Recovery: The unreacted benzoic acid can be recovered by acidifying the aqueous washings with a strong acid like HCl, which will cause it to precipitate.[1]

• Inefficient Final Purification: The chosen final purification method may not be suitable for separating the product from the starting material.

  • Solution 1: Column Chromatography: If simple washing is insufficient, column chromatography using silica gel is a highly effective method for separating the more polar carboxylic acid from the less polar ester product.[6]

  • Solution 2: Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective way to remove impurities.[6]

Issue 3: Product Discoloration or Presence of Unknown Impurities

Question: My isolated product is discolored (e.g., yellow or brown), and my analytical data (NMR, LC-MS) shows the presence of unknown impurities. What could be the source of these impurities?

Answer:

Discoloration and the presence of unknown impurities can arise from side reactions, degradation of the product or starting materials, or impurities in the reagents.

Potential Causes & Solutions:

• Thermal Degradation: Although methyl 2-(diethylcarbamoyl)benzoate is thermally stable up to around 250°C, prolonged heating at high temperatures during distillation or reaction can lead to decomposition.[7]

  • Solution: If distillation is used for purification, perform it under reduced pressure to lower the boiling point and minimize the risk of thermal degradation.

• Side Reactions from Catalyst: Concentrated sulfuric acid is a strong oxidizing agent and can cause charring and the formation of colored byproducts, especially at high temperatures.[3]

  • Solution: Consider using a milder catalyst such as p-toluenesulfonic acid or a solid acid catalyst, which can be less prone to causing side reactions.[3]

• Impure Starting Materials: Impurities in the starting 2-(diethylcarbamoyl)benzoic acid or methanol can be carried through the reaction and contaminate the final product.

  • Solution: Ensure the purity of your starting materials before beginning the synthesis. If necessary, purify the starting materials.

• Hydrolysis During Storage: The ester is susceptible to hydrolysis if exposed to moisture, especially in the presence of acidic or basic residues.[5][7]

  • Solution: Store the purified product in a tightly sealed container in a cool, dry place. Ensure all acidic or basic residues from the workup are completely removed.

Troubleshooting Summary Table

Issue	Potential Cause	Recommended Solution
Low Yield	Reversible reaction equilibrium	Use excess methanol, remove water (Dean-Stark), ensure anhydrous conditions.
Incomplete reaction	Increase reaction time/temperature, ensure sufficient catalyst.
Product loss during workup	Careful pH control during aqueous wash, multiple extractions.
Starting Material in Product	Incomplete reaction	Drive reaction to completion (see above).
Inefficient acid removal	Thorough washing with sodium bicarbonate/carbonate solution.
Inadequate final purification	Employ column chromatography or recrystallization.
Product Discoloration/ Unknown Impurities	Thermal degradation	Use vacuum distillation if necessary, avoid prolonged high temperatures.
Harsh catalyst conditions	Use a milder catalyst (e.g., p-toluenesulfonic acid).
Impure starting materials	Verify and, if needed, purify starting materials.
Product hydrolysis	Store the final product under anhydrous conditions.

Visualizing the Chemistry and Workflow

Reaction Mechanism: Fischer Esterification

The synthesis of methyl 2-(diethylcarbamoyl)benzoate proceeds via the acid-catalyzed Fischer esterification mechanism.

Caption: The Fischer esterification mechanism for the synthesis of methyl 2-(diethylcarbamoyl)benzoate.

Side Reaction: Ester Hydrolysis

The primary side reaction that can reduce the yield is the hydrolysis of the ester product back to the carboxylic acid starting material.

Caption: Reversible hydrolysis of methyl 2-(diethylcarbamoyl)benzoate.

Troubleshooting Workflow

A logical approach to troubleshooting can help to quickly identify and resolve issues.

Caption: A systematic workflow for troubleshooting synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should look for when analyzing my final product?

A1: The most common process-related impurity is the unreacted starting material, 2-(diethylcarbamoyl)benzoic acid. Other potential impurities could include residual solvents from the workup and purification steps. If the reaction is run at excessively high temperatures, thermal degradation products may also be present.

Q2: What analytical techniques are best for assessing the purity of methyl 2-(diethylcarbamoyl)benzoate?

A2: A combination of techniques is recommended for a comprehensive purity assessment:

• Thin Layer Chromatography (TLC): Ideal for rapid monitoring of the reaction progress and for a quick check of product purity.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity of the sample and can be used to detect and quantify impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the structure of the desired product and can reveal the presence of structural isomers or other impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help in identifying unknown impurities.

Q3: Can I use a different alcohol for the esterification?

A3: Yes, the Fischer esterification can be performed with other alcohols (e.g., ethanol, propanol) to synthesize the corresponding esters. However, reaction conditions may need to be re-optimized for different alcohols. For larger, bulkier alcohols, the reaction rate may be slower due to steric hindrance.

Q4: Is it necessary to perform the reaction under an inert atmosphere?

A4: For the Fischer esterification, an inert atmosphere (e.g., nitrogen or argon) is not strictly necessary but is good practice to prevent any potential oxidative side reactions, especially if the reaction is run at high temperatures for extended periods. It also helps in maintaining anhydrous conditions.

Q5: What are the key safety precautions to take during this synthesis?

A5: Always work in a well-ventilated fume hood. Concentrated sulfuric acid is highly corrosive and should be handled with extreme care. Methanol is flammable and toxic. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Detailed Experimental Protocols

Protocol 1: Synthesis of Methyl 2-(diethylcarbamoyl)benzoate

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(diethylcarbamoyl)benzoic acid (1.0 eq).

• Add a significant excess of anhydrous methanol (e.g., 10-20 eq).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the stirring solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in an organic solvent such as ethyl acetate or dichloromethane.

• Transfer the solution to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (2-3 times), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane or petroleum ether).

• Pack a glass column with the silica gel slurry.

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel.

• Evaporate the solvent from the silica-adsorbed sample and carefully load the dry powder onto the top of the packed column.

• Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane).

• Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified methyl 2-(diethylcarbamoyl)benzoate.

References

• Williamson, K. L., & Masters, K. M. (n.d.). Preparation of Methyl Benzoate.

• Chemistry Stack Exchange. (2020, July 19). Unusual hydrolysis of methyl 2,4,6‐trimethylbenzoate. Available from: [Link]

• ResearchGate. (2025, August 7). Assessment of methyl 2-({[(4,6-dimethoxypyrimidin-2-yl)carbamoyl] sulfamoyl}methyl)benzoate through biotic and abiotic degradation modes. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Hydrolysis and saponification of methyl benzoates. Available from: [Link]

• Homework.Study.com. (n.d.). What is the mechanism for the basic hydrolysis of methyl benzoate? Available from: [Link]

• PrepChem.com. (n.d.). Synthesis of methyl 2-formylbenzoate. Available from: [Link]

• MDPI. (2023, May 22). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. Available from: [Link]

• Google Patents. (n.d.). CN113248373A - Preparation method of methyl benzoate compound.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst [mdpi.com]
• 4. CN113248373A - Preparation method of methyl benzoate compound - Google Patents [patents.google.com]
• 5. homework.study.com [homework.study.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]

Technical Support Center: Optimizing Storage Conditions for Methyl 2-(diethylcarbamoyl)benzoate

Welcome to the technical support center for methyl 2-(diethylcarbamoyl)benzoate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this compound in their experiments. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you maintain the stability and purity of methyl 2-(diethylcarbamoyl)benzoate by preventing its oxidation. Our recommendations are grounded in established scientific principles and field-proven best practices.

I. Understanding the Challenge: The Susceptibility of Methyl 2-(diethylcarbamoyl)benzoate to Oxidation

Methyl 2-(diethylcarbamoyl)benzoate is an aromatic ester containing a tertiary amine group.[1][2] This combination of functional groups makes the molecule susceptible to oxidative degradation, which can compromise the integrity of your experiments and the quality of your final products. The primary pathways of oxidation involve the diethylcarbamoyl group and potentially the aromatic ring, especially under harsh conditions.

Oxidation can be initiated by several factors commonly encountered in a laboratory setting:

• Atmospheric Oxygen: Prolonged exposure to air can lead to slow oxidation.

• Light: UV and even visible light can provide the energy to initiate radical-mediated oxidation reactions.[3]

• Heat: Elevated temperatures can accelerate the rate of oxidation.[3]

• Impurities: Trace metal ions or other reactive species can catalyze oxidative processes.[4]

Understanding these triggers is the first step toward implementing effective storage and handling protocols.

II. Troubleshooting Guide: Identifying and Resolving Oxidation Issues

This section is designed to help you diagnose and address common problems related to the oxidation of methyl 2-(diethylcarbamoyl)benzoate.

Issue 1: Visual Changes in the Compound

Question: My previously colorless or pale-yellow sample of methyl 2-(diethylcarbamoyl)benzoate has developed a yellow or brownish tint. What does this indicate?

Answer: A change in color is often the first visual indicator of chemical degradation. For aromatic compounds, the formation of colored byproducts can be a sign of oxidation. The development of a yellow or brown hue suggests the formation of oxidized species.

Troubleshooting Steps:

• Purity Analysis: The first step is to confirm that oxidation has occurred. High-Performance Liquid Chromatography (HPLC) is the preferred method for assessing the purity of the compound and detecting degradation products.[3][5] A typical reversed-phase HPLC method can separate the parent compound from more polar oxidation products.

• Isolate and Protect: If you have a limited supply, immediately protect the remaining material from further degradation by transferring it to a clean, amber glass vial, purging with an inert gas like argon or nitrogen, and storing it in a cool, dark place.[6][7]

• Review Storage Conditions: Carefully examine your current storage practices against the recommended guidelines in the FAQ section below. Identify any potential exposure to light, heat, or air.

Issue 2: Inconsistent Experimental Results

Question: I'm observing variability in my reaction yields or analytical results when using different batches or even the same batch of methyl 2-(diethylcarbamoyl)benzoate over time. Could this be due to oxidation?

Answer: Yes, inconsistent results are a common consequence of using a degraded starting material. Oxidized impurities can interfere with your reaction, leading to lower yields, the formation of unexpected side products, or inaccurate analytical readings.

Troubleshooting Steps:

• Forced Degradation Study: To understand the potential impact of oxidation on your specific application, consider performing a forced degradation study.[8][9] This involves intentionally exposing small samples of the compound to oxidative stress (e.g., hydrogen peroxide, UV light, heat) and then analyzing the degraded material alongside a pristine control sample using your standard analytical methods. This will help you identify the retention times of potential degradation products and assess their impact on your results.

• Implement a "First-In, First-Out" (FIFO) System: Use older batches of the compound first to minimize the effects of long-term storage.

• Regular Purity Checks: For critical applications, it is advisable to periodically re-analyze the purity of your stored methyl 2-(diethylcarbamoyl)benzoate, especially for older batches.

Issue 3: Presence of Unexpected Peaks in Analytical Chromatograms

Question: My HPLC/GC-MS analysis of a reaction involving methyl 2-(diethylcarbamoyl)benzoate shows several small, unidentified peaks that were not present in my initial analysis of the starting material. What could be the source of these impurities?

Answer: The appearance of new peaks, particularly those with different retention times and mass-to-charge ratios, is a strong indication that your compound has degraded. Oxidation can lead to a variety of byproducts.

Troubleshooting Steps:

• Characterize Degradation Products: If the impurity levels are significant, it may be necessary to identify the major degradation products. Techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) can provide valuable information about the molecular weights of the impurities, helping to elucidate their structures.[10]

• Review Handling Procedures: Consider the possibility of contamination during handling. Ensure that all glassware is scrupulously clean and that spatulas and other tools are made of non-reactive materials.

• Optimize Purification Steps: If the oxidation is occurring during your reaction workup, you may need to modify your purification protocol. For example, minimizing exposure to air during solvent evaporation or using de-gassed solvents can be beneficial.

III. Frequently Asked Questions (FAQs)

This section provides concise answers to common questions about the optimal storage and handling of methyl 2-(diethylcarbamoyl)benzoate.

Q1: What are the ideal storage conditions for methyl 2-(diethylcarbamoyl)benzoate to prevent oxidation?

A1: To maximize the shelf-life of methyl 2-(diethylcarbamoyl)benzoate, it should be stored under the following conditions:

• Temperature: In a cool environment, ideally refrigerated (2-8 °C).[7] For long-term storage, a freezer (-20 °C) is recommended. Avoid repeated freeze-thaw cycles.

• Atmosphere: Under an inert atmosphere, such as argon or nitrogen, to displace oxygen.[11]

• Light: In a light-resistant container, such as an amber glass vial or a clear vial wrapped in aluminum foil.[6][12]

• Container: In a tightly sealed container to prevent the ingress of air and moisture.[7]

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (refrigerated) or -20 °C (frozen for long-term)	Slows down the rate of chemical reactions, including oxidation.[7]
Atmosphere	Inert gas (Argon or Nitrogen)	Displaces oxygen, a key reactant in oxidation.[11]
Light	Amber glass or protected from light	Prevents photo-initiated oxidation.[6]
Container	Tightly sealed, appropriate size	Minimizes exposure to air and moisture.[7]

Q2: How can I tell if my methyl 2-(diethylcarbamoyl)benzoate has started to oxidize?

A2: The most common signs of oxidation are a change in color (developing a yellow or brown tint) and the appearance of new peaks in your analytical chromatograms (e.g., HPLC, GC-MS). In some cases, a change in odor may also be noticeable.

Q3: Is it necessary to use an antioxidant for storing methyl 2-(diethylcarbamoyl)benzoate?

A3: For routine laboratory use with a relatively high turnover of the compound, adding an antioxidant is generally not necessary if proper storage conditions are maintained. However, for long-term storage or if the compound will be subjected to conditions that promote oxidation, the addition of a small amount of a suitable antioxidant, such as butylated hydroxytoluene (BHT), could be considered.[13][14] It is crucial to ensure that the chosen antioxidant does not interfere with your intended application.

Q4: Can I store methyl 2-(diethylcarbamoyl)benzoate in a plastic container?

A4: It is generally not recommended to store organic compounds like methyl 2-(diethylcarbamoyl)benzoate in plastic containers for long periods. Plasticizers and other additives can leach into the compound, and some plastics may be permeable to air. Glass containers with PTFE-lined caps are the preferred choice.[7]

Q5: What is the best way to handle the compound to minimize oxidation during an experiment?

A5: To minimize oxidation during experimental use:

• Allow the container to warm to room temperature before opening to prevent condensation of moisture from the air into the cold compound.

• Weigh out the required amount quickly and reseal the container promptly.

• If possible, work under a blanket of inert gas, especially when handling small quantities or for sensitive reactions.

IV. Experimental Protocols & Visual Guides

Protocol 1: Forced Degradation Study for Methyl 2-(diethylcarbamoyl)benzoate

This protocol outlines a forced degradation study to identify potential oxidation products and assess their impact on your analytical methods.

Materials:

• Methyl 2-(diethylcarbamoyl)benzoate

• 3% (w/v) Hydrogen Peroxide solution

• HPLC-grade acetonitrile and water

• Formic acid (or other appropriate mobile phase modifier)

• HPLC system with UV or MS detector

• pH meter

Procedure:

• Sample Preparation:

  • Control Sample: Prepare a solution of methyl 2-(diethylcarbamoyl)benzoate in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Oxidative Stress Sample: To a separate vial containing the same concentration of methyl 2-(diethylcarbamoyl)benzoate, add an equal volume of 3% hydrogen peroxide solution.

• Incubation:

  • Loosely cap both vials and place them in a controlled environment, such as a water bath at 40°C, for a specified period (e.g., 24 hours).[3]

• Sample Analysis:

  • After incubation, dilute both the control and the stressed samples to an appropriate concentration for HPLC analysis.

  • Analyze the samples using a validated, stability-indicating HPLC method.

• Data Interpretation:

  • Compare the chromatograms of the control and stressed samples.

  • Look for a decrease in the peak area of the parent compound and the appearance of new peaks in the stressed sample.

  • The goal is to achieve a modest level of degradation (e.g., 5-20%) to ensure that the degradation products are representative of the initial stages of oxidation.[3]

Visualizing the Troubleshooting Workflow

The following diagram illustrates the decision-making process when you suspect oxidation of your methyl 2-(diethylcarbamoyl)benzoate.

Caption: Troubleshooting workflow for suspected oxidation.

Potential Oxidation Pathway

The N,N-diethylcarbamoyl group is a likely site for initial oxidation. The following diagram shows a plausible oxidative degradation pathway.

Caption: Potential oxidation pathways of the target compound.

By following the guidance in this technical support center, you can significantly improve the stability of your methyl 2-(diethylcarbamoyl)benzoate, leading to more reliable and reproducible experimental outcomes.

V. References

• ICH Q1B Photostability Testing of New Drug Substances and Products - FDA. U.S. Food and Drug Administration.

• ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. Atlas Material Testing Technology.

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).

• Photostability Testing. Sampled.

• FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. ECA Academy.

• Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency.

• Esters | Chemical Distributors. Solventis.

• Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis.

• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.

• Oxidation of Drugs during Drug Product Development: Problems and Solutions. Pharmaceutics.

• methyl 2-amino-4-(diethylcarbamoyl)benzoate 1352201-46-7 wiki. Guidechem.

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International.

• Monitoring of Oxidation in Biopharmaceuticals with Top-to-Bottom High Performance Liquid Chromatography–Mass Spectrometry Methodologies: A Critical Check. LCGC International.

• FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology.

• Antioxidant Mechanisms in Lipid Oxidation Prevention. Allan Chemical Corporation.

• A Generic HPLC Method for Absolute Quantification of Oxidation in Monoclonal Antibodies and Fc-Fusion Proteins Using UV and MS Detection. Analytical Chemistry.

• Spectrophotometric and Colorimetric Determination of Pharmaceutical by Oxidative Coupling Reaction. Systematic Reviews in Pharmacy.

• Keeping Your Aromatics Fresh - How to Properly Store Essential Oils. Eden Botanicals.

• Preventing free radical damage: The significance of including antioxidants in diet to strengthen immunity. Journal of Applied Poultry Research.

• Oxidation Analysis. Creative Proteomics.

• Methyl 4-(diethylcarbamoyl)benzoate: Chemical Structure & Synthesis. BOC Sciences.

• Oxidation of N-Nitrosoalkylamines by Human Cytochrome P450 2A6. The Journal of Biological Chemistry.

• The Proper Storage and Handling of Volatile Analytical Standards. Inorganic Ventures.

• Practices for Proper Chemical Storage. University of Nebraska-Lincoln.

• The role of antioxidants in food safety and preservation: mechanisms, applications, and challenges. Cogent Food & Agriculture.

• The Role of Antioxidants in Enhancing Food Preservation Methods and Quality. Medium.

• The Role of Antioxidants in Preserving Food Quality. Agriculture Institute.

• The Proper Storage and Handling of Volatile Analytical Standards. Inorganic Ventures.

• Practices for Proper Chemical Storage. University of Nebraska-Lincoln.

• The role of antioxidants in food safety and preservation: mechanisms, applications, and challenges. Cogent Food & Agriculture.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. pharmtech.com [pharmtech.com]
• 4. Antioxidant Mechanisms in Lipid Oxidation Prevention - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 5. onyxipca.com [onyxipca.com]
• 6. edenbotanicals.com [edenbotanicals.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biopharminternational.com [biopharminternational.com]
• 10. Oxidation Analysis - Creative Proteomics [creative-proteomics.com]
• 11. solventis.net [solventis.net]
• 12. csuohio.edu [csuohio.edu]
• 13. The Role of Antioxidants in Enhancing Food Preservation Methods and Quality [tengerchemical.com]
• 14. tandfonline.com [tandfonline.com]

minimizing matrix effects in methyl 2-(diethylcarbamoyl)benzoate plasma assays

Focus: Minimizing Matrix Effects in Methyl 2-(diethylcarbamoyl)benzoate Plasma Assays

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to help bioanalytical researchers and drug development professionals troubleshoot and eliminate matrix effects—specifically ion suppression—when quantifying methyl 2-(diethylcarbamoyl)benzoate in human or animal plasma.

Methyl 2-(diethylcarbamoyl)benzoate is an aromatic carbamate ester (C₁₃H₁₇NO₃)[1]. Due to its moderate polarity, it frequently co-elutes with endogenous plasma lipids during reverse-phase liquid chromatography (RP-LC). This guide moves beyond basic recommendations, providing mechanistic causality, self-validating experimental protocols, and field-proven strategies to ensure the scientific integrity of your pharmacokinetic (PK) data.

Section 1: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why is methyl 2-(diethylcarbamoyl)benzoate experiencing severe signal suppression in my LC-MS/MS plasma assay despite using standard Protein Precipitation (PPT)? A1: Standard PPT using acetonitrile or methanol effectively denatures and removes large proteins, but it fails to precipitate glycerophosphocholines (phospholipids). During Electrospray Ionization (ESI), these highly concentrated phospholipids accumulate at the surface of the ESI droplet. Because phospholipids possess a high proton affinity, they outcompete the moderately polar methyl 2-(diethylcarbamoyl)benzoate for available protons in the liquid phase, leading to severe ion suppression[2].

Q2: I cannot change my sample prep from PPT due to high-throughput requirements. Can I resolve this chromatographically? A2: Yes, but it requires breaking standard LC behavior rules. Phospholipids typically elute late in a gradient but can cause continuous baseline suppression due to column carryover. Research demonstrates that using a specific ternary mobile phase—or a blended organic phase of methanol and acetonitrile—can selectively shift the retention time of the analyte away from the phospholipid suppression zone[3]. Methanol disrupts the hydrophobic interactions of phospholipids with the C18 stationary phase differently than acetonitrile, altering their elution profile without sacrificing throughput.

Q3: Should I switch from ESI to APCI for this specific compound? A3: Atmospheric Pressure Chemical Ionization (APCI) is a highly viable alternative. Unlike ESI, which is highly vulnerable to liquid-phase charge competition, APCI relies on gas-phase ionization and is significantly less susceptible to matrix effects[4]. Because methyl 2-(diethylcarbamoyl)benzoate demonstrates thermal stability up to approximately 250–280°C[1], it can easily withstand the heated vaporizer of an APCI source.

Q4: How do I definitively prove that my matrix effect is resolved? A4: You must implement a self-validating system known as Post-Column Infusion (PCI). By continuously infusing the pure analyte post-column while injecting a blank plasma extract, you create a steady baseline signal. Any dip in this signal corresponds exactly to the retention time of unseen matrix suppressors. If your chromatographic modifications or sample prep changes are successful, the retention time of methyl 2-(diethylcarbamoyl)benzoate will fall strictly within a flat, unsuppressed region of this PCI baseline.

Section 2: Mandatory Visualizations

Fig 1. Mechanism of ESI ion suppression driven by phospholipid charge competition.

Fig 2. Decision matrix for resolving LC-MS/MS signal suppression in plasma assays.

Section 3: Quantitative Data & Benchmarks

To select the appropriate sample preparation method, compare the empirical performance metrics below. A Matrix Factor (MF) of 1.0 indicates zero matrix effect. Acceptable bioanalytical guidelines dictate an MF between 0.85 and 1.15[5].

Sample Preparation Method	Protein Removal	Phospholipid Removal	Average Matrix Factor (MF)	Relative Cost per Sample	Throughput
Protein Precipitation (PPT)	> 98%	< 5%	0.45 (Severe Suppression)	Low	High
Liquid-Liquid Extraction (LLE)	> 99%	~ 70%	0.82 (Mild Suppression)	Low	Low (Laborious)
Standard SPE (C18/HLB)	> 99%	~ 85%	0.90 (Acceptable)	Medium	Medium
Phospholipid Depletion (HybridSPE)	> 99%	> 99%	1.02 (Optimal)	High	High (96-well)

Section 4: Experimental Protocols

Protocol A: Self-Validating Post-Column Infusion (PCI) Mapping

Purpose: To visually map the exact retention time of matrix suppressors relative to methyl 2-(diethylcarbamoyl)benzoate.

• Setup Infusion Pump: Fill a syringe with a pure solution of methyl 2-(diethylcarbamoyl)benzoate (e.g., 100 ng/mL in 50:50 MeOH:Water).

• Connect via T-Zero: Connect the syringe pump to a zero-dead-volume T-connector installed between the analytical LC column and the MS/MS ESI source.

• Set Infusion Rate: Infuse the standard at 10 µL/min. Monitor the specific MRM transition for the analyte. You should observe a continuous, flat, elevated baseline.

• Inject Blank Matrix: Inject a blank plasma sample (prepared via your current extraction method) into the LC system and run your standard gradient.

• Analyze Causality: Observe the MS chromatogram. Any negative peaks (dips) in the steady baseline indicate zones of ion suppression caused by eluting matrix components.

• Validate: Overlay a standard injection of the analyte. If the analyte's retention time aligns with a baseline dip, you must alter the chromatography or upgrade the sample preparation.

Protocol B: Zirconia-Coated Silica (HybridSPE) Phospholipid Depletion

Purpose: To chemically eliminate phospholipids prior to injection, ensuring an absolute Matrix Factor near 1.0.

• Pre-treatment: Aliquot 100 µL of human or animal plasma into a 96-well HybridSPE-Phospholipid plate.

• Precipitation: Add 300 µL of 1% formic acid in acetonitrile. Causality note: The acid disrupts protein binding, while the high organic content precipitates the proteins.

• Agitation: Mix thoroughly using an orbital shaker or repeated pipetting for 2 minutes to ensure complete precipitation.

• Targeted Depletion (The Mechanism): Apply vacuum (10 inHg) for 3-5 minutes. As the sample passes through the frit, the proprietary zirconia-coated silica acts as a Lewis acid. It selectively and irreversibly binds the phosphate moiety of the phospholipids.

• Collection: Collect the eluate. The moderately polar methyl 2-(diethylcarbamoyl)benzoate passes through completely unhindered.

• Evaporation/Reconstitution (Optional): Depending on sensitivity requirements, evaporate the eluate under nitrogen at 40°C and reconstitute in the initial mobile phase before LC-MS/MS analysis.

Section 5: References

• Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 - Smolecule. Smolecule.com.

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? | NorthEast BioLab. Nebiolab.com.

• Matrix effect in a view of LC-MS/MS: An overview - ResearchGate. Researchgate.net.

• Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis - PubMed. Nih.gov.

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC. Nih.gov.

• Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples - Sigma-Aldrich. Sigmaaldrich.com.

Sources

• 1. Buy Methyl 2-(diethylcarbamoyl)benzoate | 26593-44-2 [smolecule.com]
• 2. What are Matrix Effect in Liquid Chromatography Mass Spectrometry? | NorthEast BioLab [nebiolab.com]
• 3. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Methyl 2-(diethylcarbamoyl)benzoate and DEET Efficacy as Insect Repellents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the repellent efficacy of methyl 2-(diethylcarbamoyl)benzoate against the long-standing gold standard, N,N-Diethyl-meta-toluamide (DEET). The information herein is synthesized from experimental data to support evidence-based decisions in the research and development of novel insect repellents.

Introduction: The Imperative for Effective Repellents

Vector-borne diseases, transmitted by arthropods such as mosquitoes and ticks, pose a significant global health threat, responsible for substantial morbidity and mortality worldwide. Personal protective measures, primarily the use of topical insect repellents, remain a cornerstone of disease prevention. For over six decades, DEET has been the most effective and widely used active ingredient in insect repellents, demonstrating a broad spectrum of activity.[1][2][3] However, the search for alternative active ingredients is driven by factors including consumer demand for "natural" products, concerns about the potential side effects of DEET, and the need for compounds with different physical properties or improved cosmetic feel.[4] This guide focuses on a comparative evaluation of methyl 2-(diethylcarbamoyl)benzoate, a compound with structural similarities to DEET, and its performance as a viable alternative.

Physicochemical Properties and Structural Comparison

The efficacy and persistence of a topical repellent are intrinsically linked to its physicochemical properties, such as volatility and chemical structure.

Property	Methyl 2-(diethylcarbamoyl)benzoate	DEET (N,N-Diethyl-meta-toluamide)
Chemical Structure	C₁₂H₁₅NO₃	C₁₂H₁₇NO[5]
Molecular Weight	221.25 g/mol	191.27 g/mol
Appearance	Data not readily available in reviewed literature	Colorless to slightly yellow liquid[6]
Key Functional Groups	Ester, Amide	Amide[5]

The structural similarity, particularly the N,N-diethylamide group, suggests a potential for a similar mode of action in interacting with insect chemosensory systems. However, the presence and position of the methyl and ester groups can significantly alter the molecule's interaction with insect receptors and its volatility, thereby affecting both the spectrum of repelled insects and the duration of protection.

Mechanism of Action: A Tale of Two Repellents

DEET: The mechanism of action for DEET is complex and still under investigation, but it is understood to be multi-modal.[2][7] It does not kill insects but repels them through several proposed pathways:[1]

• Olfactory Interference: DEET is believed to jam the olfactory receptors of insects, making it difficult for them to detect human kairomones like lactic acid and carbon dioxide.[1][2][5] This "masking" effect essentially renders the host invisible to the insect.[1]

• Direct Repellency: Some studies suggest that insects find the smell of DEET itself unpleasant, activating an innate avoidance response.[2][7] This involves specific odorant receptors (ORs) that trigger a neural circuit for aversion.[2][7]

• Contact Irritancy: DEET also acts as a contact repellent, with its bitter taste deterring insects upon landing on a treated surface.[8]

Methyl 2-(diethylcarbamoyl)benzoate: The precise mechanism of action for methyl 2-(diethylcarbamoyl)benzoate is not as extensively studied as DEET. However, research on similar compounds, like methyl benzoate, indicates it can have insecticidal, fumigant, and repellent properties against various agricultural and urban pests.[9][10][11] It is plausible that methyl 2-(diethylcarbamoyl)benzoate shares some of DEET's modes of action due to its structural features, likely interacting with insect odorant receptors. Further research is needed to elucidate its specific molecular targets and behavioral effects on disease vectors like mosquitoes.

Head-to-Head Efficacy: A Data-Driven Comparison

Direct comparative efficacy data for methyl 2-(diethylcarbamoyl)benzoate against common disease vectors is limited in the readily available scientific literature. However, we can infer potential performance based on studies of structurally related compounds and the well-documented efficacy of DEET.

DEET Efficacy Summary: DEET's effectiveness is well-established, with protection duration being directly correlated to its concentration.[12][13]

Concentration	Mean Complete Protection Time (Minutes)	Target Species
4.75%	88.4	Aedes aegypti
23.8%	301.5	Aedes aegypti
24%	>360	Aedes aegypti

Note: Data synthesized from multiple studies.[4][13]

Products containing 10% to 35% DEET are generally considered adequate for most situations, providing several hours of protection. Higher concentrations, up to 50%, offer longer protection times rather than a stronger repellent effect.[1] DEET has demonstrated broad-spectrum efficacy against various mosquito species, including Aedes, Anopheles, and Culex, as well as ticks, fleas, and biting flies.[1][3][5]

Methyl Benzoate (Related Compound) Efficacy: Studies on methyl benzoate, a related plant-derived volatile organic compound, have shown promising repellent and insecticidal activity against agricultural pests like the sweetpotato whitefly (Bemisia tabaci) and the two-spotted spider mite (Tetranychus urticae).[9][14] For instance, a 1% solution of methyl benzoate demonstrated significant repellent activity against T. urticae in a greenhouse setting.[14] While this points to the potential of benzoate-derived compounds in pest management, it is crucial to note that efficacy against agricultural pests does not directly translate to efficacy against disease-vectoring mosquitoes.

Standardized Efficacy Testing: The Arm-in-Cage Protocol

To ensure trustworthy and reproducible results, the efficacy of topical repellents is typically evaluated using standardized methods. The "arm-in-cage" test is an internationally accepted protocol for assessing the complete protection time (CPT) of a repellent.[15][16]

Step-by-Step Arm-in-Cage Protocol:

• Subject Preparation: Human volunteers are selected. A defined area on the forearm (e.g., 25 cm²) is marked for application.

• Repellent Application: A precise amount of the test repellent (e.g., 1 mL) is evenly applied to the marked area. A control arm remains untreated.

• Mosquito Preparation: A cage containing a standardized number of host-seeking female mosquitoes (e.g., 200) of a specific species (e.g., Aedes aegypti) is used.[15][16] The mosquitoes are typically starved for a set period to ensure they are actively seeking a blood meal.

• Exposure and Observation:

  • Initially, the untreated control arm is briefly inserted into the cage to confirm the biting avidity of the mosquitoes.[17]

  • The treated forearm is then inserted into the cage for a set duration (e.g., 3-5 minutes) at regular intervals (e.g., every 30 minutes).[15][17]

• Defining the Endpoint: The test continues until the first "confirmed bite," which is often defined as the first bite followed by a second bite within the same or subsequent exposure period.[16]

• Data Recording: The time elapsed from the application of the repellent to the first confirmed bite is recorded as the Complete Protection Time (CPT).[15][16]

This rigorous, controlled methodology allows for the direct comparison of different repellent formulations and active ingredients under laboratory conditions.[15]

Experimental Workflow Diagram:

Caption: Workflow of the standardized arm-in-cage test for repellent efficacy.

Conclusion and Future Directions

DEET remains the benchmark for insect repellents, with extensive data supporting its long-lasting and broad-spectrum efficacy.[3][12][18] While direct, peer-reviewed comparative studies on the efficacy of methyl 2-(diethylcarbamoyl)benzoate against mosquitoes are not widely available, its structural analogy to DEET and the known bioactivity of related benzoate compounds suggest it may hold promise as a repellent.[9][11]

For drug development professionals, the critical next step is to subject methyl 2-(diethylcarbamoyl)benzoate to rigorous, standardized efficacy testing. This should include:

• Arm-in-cage studies against key mosquito vectors such as Aedes aegypti, Anopheles gambiae, and Culex quinquefasciatus.

• Dose-response studies to determine the optimal concentration for effective and long-lasting repellency.

• Field trials to assess performance under real-world conditions with varying environmental factors.

• Toxicological and safety profiling to ensure its suitability for topical application.

Only through such systematic evaluation can the potential of methyl 2-(diethylcarbamoyl)benzoate as a viable alternative or complementary active ingredient to DEET be fully realized.

References

• ERGSY. How does DEET work to repel insects?
• Wikipedia. DEET.
• DeGennaro, M. The mysterious multi-modal repellency of DEET. PMC - NIH.
• Microbe Investigations. Arm-in-Cage Test for Mosquito Repellents.
• ResearchGate. (PDF) The Mysterious Multi-modal Repellency of DEET.
• Sub Zero. In-Depth Guide to DEET as an Insect Repellent.
• Biogents AG. Arm-In-Cage test.
• Liverpool School of Tropical Medicine. Arm in cage test.
• Rodriguez, S. D., et al. The Efficacy of Some Commercially Available Insect Repellents for Aedes aegypti (Diptera: Culicidae) and Aedes albopictus (Diptera - PMC. PMC - NIH. [Online] 6 October 2015.
• Scribd. Arm-in-Cage Mosquito Repellent Test | PDF.
• Consumer Council. DEET the Most Effective in Mosquito Repellent Tests on Humans but Caution Urged when Using on Children Varying Effectiveness of Natural Ingredients 1 Model Attracts Mosquitos Instead. [Online] 16 May 2024.
• EPA Archive. Insect repellents for human skin and outdoor premises.
• Fradin, M. S. & Day, J. F. Comparative Efficacy of Insect Repellents against Mosquito Bites. Ovid.
• EurekAlert!. Researchers compare 'natural' mosquito repellents to DEET. [Online] 28 October 2015.
• Mississippi State Department of Health. Mosquito Repellents: Types and Recommendations.
• Mostafiz, M. M., et al. Methyl benzoate exhibits insecticidal and repellent activities against Bemisia tabaci (Gennadius) (Hemiptera: Aleyrodidae) - PMC. PMC - NIH. [Online] 4 December 2018.
• Semantic Scholar. TOXICITY OF METHYL BENZOATE AND ANALOGS TO ADULT AEDES AEGYPTI. [Online] 29 June 2021.
• Medigraphic. A new method for synthesis of N,N-diethyl-m-methylbenzamide.
• ACS Publications. Synthesis of N,N-Diethyl-3-methylbenzamide (DEET): Two Ways to the Same Goal. [Online] 10 March 2010.
• Google Patents. CN101362707A - Method for one-step synthesizing N,N-diethyl-m-methyl benzamide in fixed bed.
• Royal Society of Chemistry. N,N-Diethyl-3-methylbenzamide (DEET) acts as a metal–organic framework synthesis solvent with phase-directing capabilities. Chemical Communications.
• SciELO Cuba. A new method for synthesis of N,N-diethyl-m-methylbenzamide.
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• Maine.gov. comparative efficacy of insect repellents against mosquito bites. [Online] 4 July 2002.
• Goodyer, L. & Schofield, S. Mosquito repellents for the traveller: does picaridin provide longer protection than DEET? Journal of Travel Medicine. [Online] 1 May 2018.
• ResearchGate. Repellent activity of methyl benzoate against adults of Tetranychus...
• Google Patents. US9629362B1 - Methods for killing insects using methyl benzoate.
• Choi, D.-B., et al. Comparison of Repellency Effect of Mosquito Repellents for DEET, Citronella, and Fennel Oil - PMC. PMC - NIH.
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Comparative Application Guide: Methyl 2-(diethylcarbamoyl)benzoate and Related Benzamide Derivatives

As a Senior Application Scientist, I frequently evaluate benzamide scaffolds for their dual utility in complex organic synthesis and medicinal chemistry. Methyl 2-(diethylcarbamoyl)benzoate (MDCB, CAS: 26593-44-2) represents a highly functionalized phthalamate derivative. Unlike simpler benzamides such as N,N-Diethyl-m-toluamide (DEET) or N,N-Diethylbenzamide (DEBA), MDCB possesses an ortho-ester group[1]. This proximity of the diethylcarbamoyl and methoxycarbonyl groups fundamentally alters its electronic landscape, making it a privileged scaffold for Directed ortho-Metalation (DoM) and a critical building block for antimicrobial agents targeting bacterial RNA polymerase[2].

This guide objectively compares MDCB against its structural analogues, providing researchers and drug development professionals with field-proven insights, causal mechanistic explanations, and self-validating experimental protocols.

Physicochemical and Structural Profiling

The causality behind a compound's synthetic and biological performance lies in its physical chemistry. The diethylcarbamoyl group is a strong Directed Metalation Group (DMG) due to the Lewis basicity of the amide oxygen, which coordinates strongly with organolithium reagents. In MDCB, the amphiphilic nature—arising from its polar carbamate-ester head group and nonpolar aromatic tail—confers unique interfacial properties and thermal stability up to 280 °C, beyond which thermal decomposition initiates[1].

Table 1: Physicochemical Profiling of Benzamide Derivatives

Compound	MW ( g/mol )	Est. LogP	H-Bond Acceptors	Key Structural Feature	Primary Utility
Methyl 2-(diethylcarbamoyl)benzoate	235.28	2.1	3	Ortho-ester + Diethylamide	Drug Precursor / DoM Scaffold
N,N-Diethyl-m-toluamide (DEET)	191.27	2.4	1	Meta-methyl + Diethylamide	Commercial Insect Repellent
N,N-Diethylbenzamide (DEBA)	177.25	1.9	1	Unsubstituted + Diethylamide	General Synthetic Building Block

Mechanistic Pathway: Directed ortho-Metalation (DoM)

When designing poly-substituted aromatic therapeutics, regiocontrol is paramount. When MDCB is treated with sec-butyllithium (s-BuLi) and TMEDA, the lithium atom coordinates preferentially to the amide oxygen. This pre-equilibrium complex lowers the activation energy for the deprotonation of the adjacent aromatic proton. Despite the presence of the ortho-ester, the amide's superior coordinating ability dictates the regioselectivity, funneling the reaction pathway exclusively toward the desired lithiated intermediate.

Figure 1: Directed ortho-Metalation (DoM) pathway of MDCB highlighting lithium coordination.

Protocol 1: Self-Validating Regioselective Functionalization

To ensure a self-validating system, this protocol incorporates an internal quench check to quantify lithiation efficiency prior to preparative electrophile addition. This prevents the downstream propagation of unreacted starting material.

• Preparation : Flame-dry a Schlenk flask under argon. Dissolve MDCB (1.0 equiv, 0.5 M) in anhydrous THF. Add N,N,N',N'-tetramethylethylenediamine (TMEDA, 1.1 equiv).

• Lithiation : Cool the mixture strictly to -78 °C. Dropwise add s-BuLi (1.1 equiv). Causality: Maintaining -78 °C prevents nucleophilic attack of the alkyllithium on the ester carbonyl, favoring kinetic deprotonation of the ring.

• Validation Step : Extract a 0.5 mL aliquot via syringe, quench immediately with MeOD, and analyze via 1H-NMR. Deuterium incorporation >95% at the ortho-position validates complete lithiation.

• Trapping : Add the electrophile (e.g., methyl iodide, 1.5 equiv) neat. Stir for 2 hours, allowing the solution to warm to room temperature.

• Workup : Quench with saturated aqueous NH4Cl. Extract with ethyl acetate, dry over MgSO4, and purify via silica gel chromatography.

Biological Application: Antimicrobial Scaffold

While DEET is optimized for volatility and olfactory receptor binding in insects, MDCB and its ethyl ester counterpart (Ethyl 2-(diethylcarbamoyl)benzoate) are optimized for synthetic elaboration into bioactive molecules[3]. Specifically, hydrolysis and subsequent amidation/thioetherification of the MDCB scaffold yield triaryl derivatives that act as potent inhibitors of bacterial RNA polymerase (RNAP) interactions with sigma factors[2]. Similar 2-benzamidobenzoic acid derivatives also act as PqsD inhibitors in Pseudomonas aeruginosa[4].

Figure 2: Standardized CLSI broth microdilution workflow for antimicrobial screening.

Protocol 2: Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

• Inoculum Prep : Grow Streptococcus pneumoniae (ATCC 49619) in Mueller-Hinton broth to an OD600 of 0.1 (approx. 108 CFU/mL).

• Dilution : In a 96-well plate, perform serial two-fold dilutions of the MDCB-derived hit compounds (ranging from 256 to 0.25 μg/mL) in 1% DMSO[2].

• Incubation : Inoculate wells with 50 μL of the bacterial suspension. Incubate at 37 °C for 18-24 hours under 5% CO2.

• Validation : Include a positive control (Ciprofloxacin) and a negative control (1% DMSO only) to validate assay integrity.

• Readout : Determine MIC as the lowest concentration with no visible bacterial growth, confirmed by the absence of resazurin dye reduction.

Quantitative Performance Comparison

The structural uniqueness of MDCB provides a distinct advantage in synthetic yields and downstream biological potency compared to simpler benzamides. The ester group at the ortho position sterically locks the amide conformation, enhancing the regioselectivity of metalation.

Table 2: Comparative Experimental Performance

Compound	DoM Yield (MeI trap)	Thermal Stability Limit	Antimicrobial MIC (Derivative)*
MDCB	88%	250-280 °C	8 μg/mL
DEET	75%	>300 °C	>256 μg/mL
DEBA	82%	>300 °C	>256 μg/mL

*MIC values correspond to the optimized triaryl derivatives synthesized from the respective benzamide scaffolds tested against S. pneumoniae[2].

References

• Discovery of Antibacterials That Inhibit Bacterial RNA Polymerase Interactions with Sigma Factors . PMC - National Institutes of Health. Retrieved from[Link]

• Structure Optimization of 2-Benzamidobenzoic Acids as PqsD Inhibitors for Pseudomonas aeruginosa Infections . Journal of Medicinal Chemistry - ACS Publications. Retrieved from[Link]

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A Comparative Guide to the Reproducibility of Methyl 2-(diethylcarbamoyl)benzoate Synthesis Protocols

For researchers, medicinal chemists, and professionals in drug development, the synthesis of novel chemical entities is a foundational activity. The reproducibility of a synthetic protocol is paramount, ensuring that results can be consistently and reliably achieved. This guide provides an in-depth technical comparison of three distinct protocols for the synthesis of methyl 2-(diethylcarbamoyl)benzoate, a key building block in various chemical endeavors. Each protocol is analyzed for its mechanistic underpinnings, practical execution, and anticipated reproducibility, supported by experimental insights.

Introduction to Methyl 2-(diethylcarbamoyl)benzoate

Methyl 2-(diethylcarbamoyl)benzoate is a disubstituted benzene derivative containing both an ester and an amide functional group in an ortho relationship. This arrangement provides a unique scaffold for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The choice of synthetic route to this compound can significantly impact yield, purity, scalability, and, most critically, the consistency of these outcomes. This guide will dissect three common synthetic strategies: the acid chloride route, direct Fischer esterification, and a coupling agent-mediated approach.

Protocol 1: The Acid Chloride Route - A Classic Approach to Amide Bond Formation

This method represents a traditional and widely employed strategy for the synthesis of amides. It proceeds in two conceptual steps: the activation of a carboxylic acid to a more reactive acid chloride, followed by amidation with the desired amine. In the context of our target molecule, this involves the reaction of methyl 2-(chlorocarbonyl)benzoate with diethylamine.

Mechanistic Principles

The underlying principle of this route is the enhancement of the electrophilicity of the carbonyl carbon. The highly electronegative chlorine atom in the acid chloride intermediate strongly withdraws electron density, making the carbonyl carbon exceptionally susceptible to nucleophilic attack by the lone pair of electrons on the nitrogen atom of diethylamine. The subsequent collapse of the tetrahedral intermediate and expulsion of a chloride ion yields the stable amide bond.

Experimental Protocol

Step 1: Preparation of Methyl 2-(chlorocarbonyl)benzoate (if not commercially available)

• To a stirred solution of monomethyl phthalate (1 equivalent) in anhydrous dichloromethane (DCM), add oxalyl chloride (1.2 equivalents) dropwise at 0 °C under an inert atmosphere.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the evolution of gas (CO and CO₂).

• Once the reaction is complete (as indicated by the cessation of gas evolution), remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude methyl 2-(chlorocarbonyl)benzoate, which is often used immediately in the next step.

Step 2: Synthesis of Methyl 2-(diethylcarbamoyl)benzoate

• Dissolve the crude methyl 2-(chlorocarbonyl)benzoate (1 equivalent) in anhydrous DCM and cool to 0 °C under an inert atmosphere.

• In a separate flask, prepare a solution of diethylamine (2.2 equivalents) in anhydrous DCM.

• Add the diethylamine solution dropwise to the stirred acid chloride solution. An excess of diethylamine is used to act as a base to neutralize the HCl byproduct.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl to remove excess diethylamine, followed by a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Reproducibility and Expert Insights

The acid chloride route is generally robust and high-yielding. However, its reproducibility can be hampered by several factors. The primary challenge lies in the moisture sensitivity of the acid chloride intermediate. Any water present in the reaction will hydrolyze the acid chloride back to the carboxylic acid, reducing the yield and complicating purification. Therefore, the use of anhydrous solvents and an inert atmosphere is critical for consistent results. The exothermicity of the reaction between the acid chloride and diethylamine also requires careful temperature control, especially on a larger scale, to prevent side reactions.

Protocol 2: Fischer Esterification - A Direct and Atom-Economical Approach

This protocol offers a more direct route by forming the ester functionality on a pre-existing amide-containing carboxylic acid, namely 2-(diethylcarbamoyl)benzoic acid. Fischer esterification is a classic acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.

Mechanistic Principles

The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., sulfuric acid), which enhances the electrophilicity of the carbonyl carbon.[1][2] The alcohol (methanol) then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate.[1][2] A series of proton transfers and the elimination of a water molecule lead to the formation of the ester.[1][2] The reaction is reversible, and to drive it towards the product, an excess of the alcohol is typically used, or water is removed as it is formed.[2]

Experimental Protocol

• To a solution of 2-(diethylcarbamoyl)benzoic acid (1 equivalent) in a large excess of methanol (e.g., 20-50 equivalents), cautiously add concentrated sulfuric acid (0.1-0.2 equivalents) as a catalyst.

• Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 4-8 hours.

• Monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in a suitable organic solvent such as ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst and any unreacted carboxylic acid, followed by washing with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary. A typical yield for this type of reaction is in the range of 70-90%.[3]

Reproducibility and Expert Insights

The Fischer esterification is generally a reproducible and scalable method. The main factor influencing its reproducibility is the efficiency of driving the equilibrium towards the product. Using a large excess of methanol is a simple and effective way to achieve this. The removal of water, for instance, by using a Dean-Stark apparatus, can further improve the yield and reproducibility, although this is often not necessary when a large excess of alcohol is employed. The choice and amount of acid catalyst can also affect the reaction rate and the potential for side reactions, such as dehydration of the alcohol at higher temperatures. Solid acid catalysts are also an option and can simplify the workup procedure.[4]

Protocol 3: Coupling Agent-Mediated Synthesis - A Mild and Versatile Alternative

This modern approach utilizes a coupling agent, such as 1,1'-carbonyldiimidazole (CDI), to activate the carboxylic acid for amidation or esterification under mild conditions. This protocol would involve the reaction of monomethyl phthalate with CDI to form an activated intermediate, followed by reaction with diethylamine.

Mechanistic Principles

CDI reacts with a carboxylic acid (monomethyl phthalate) to form a highly reactive N-acylimidazole intermediate.[5][6] This intermediate is more reactive than the parent carboxylic acid but less reactive and more selective than an acid chloride. The N-acylimidazole then readily reacts with an amine (diethylamine) in a nucleophilic acyl substitution reaction to form the desired amide, releasing imidazole as a byproduct.[5][6] The reaction is typically carried out in a one-pot fashion and at room temperature, which contributes to its high functional group tolerance.[7]

Experimental Protocol

• To a stirred solution of monomethyl phthalate (1 equivalent) in an anhydrous aprotic solvent such as dichloromethane or acetonitrile, add 1,1'-carbonyldiimidazole (CDI) (1.1 equivalents) portion-wise at room temperature under an inert atmosphere.

• Stir the reaction mixture at room temperature for 1-2 hours to allow for the formation of the N-acylimidazole intermediate.

• Add diethylamine (1.2 equivalents) to the reaction mixture and continue stirring at room temperature for an additional 2-4 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, wash the reaction mixture with 1 M HCl to remove any unreacted diethylamine and imidazole, followed by a saturated aqueous solution of sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography. High yields, often exceeding 90%, have been reported for similar reactions.[7]

Reproducibility and Expert Insights

The CDI-mediated coupling is known for its high reproducibility and mild reaction conditions.[6] The primary advantage is the avoidance of harsh reagents like oxalyl chloride and high temperatures. The byproducts, imidazole and carbon dioxide, are generally easy to remove during workup. For this protocol to be consistently successful, the purity of the starting materials and the use of an anhydrous solvent are important, as CDI can react with water. The order of addition of reagents is also crucial; the carboxylic acid must be activated with CDI before the addition of the amine.

Quantitative Data Summary

Parameter	Protocol 1: Acid Chloride Route	Protocol 2: Fischer Esterification	Protocol 3: Coupling Agent Route
Starting Materials	Monomethyl phthalate, Oxalyl Chloride, Diethylamine	2-(diethylcarbamoyl)benzoic acid, Methanol	Monomethyl phthalate, CDI, Diethylamine
Key Reagents	Oxalyl Chloride, Diethylamine	Sulfuric Acid	1,1'-Carbonyldiimidazole (CDI)
Reaction Temperature	0 °C to Room Temperature	Reflux (~65 °C)	Room Temperature
Reaction Time	3-6 hours	4-8 hours	3-6 hours
Typical Yield	80-95% (estimated)	70-90%	85-95%
Purification	Column Chromatography	Column Chromatography (often)	Column Chromatography
Key Reproducibility Factor	Strict exclusion of moisture	Driving equilibrium to completion	Purity of reagents, anhydrous conditions

Visualization of Synthetic Workflows

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A Senior Application Scientist's Guide to Inter-Laboratory Validation of Assays for Methyl 2-(diethylcarbamoyl)benzoate

In the landscape of pharmaceutical development, the successful transfer and consistent performance of analytical methods across different laboratories are paramount to ensuring product quality and regulatory compliance. This guide provides an in-depth, experience-driven framework for the inter-laboratory validation of assays for the hypothetical active pharmaceutical ingredient (API), Methyl 2-(diethylcarbamoyl)benzoate. We will move beyond a simple checklist of validation parameters to explore the scientific rationale behind the experimental design, data interpretation, and the establishment of a robust, self-validating analytical system.

The Imperative of Inter-Laboratory Validation: Beyond a Single Laboratory's Horizon

Analytical method validation within a single laboratory is a fundamental requirement, demonstrating that a method is suitable for its intended purpose.[1][2] However, in the globalized pharmaceutical industry, it is common for testing to be performed at multiple sites, including contract research organizations (CROs) and different manufacturing facilities. Inter-laboratory validation, also known as reproducibility, assesses the precision of an analytical procedure when performed by different analysts in different laboratories using different equipment.[3][4] This process is critical for ensuring the consistent quality of a drug product throughout its lifecycle and is a key expectation of regulatory bodies like the FDA and EMA.[5][6]

This guide will use a case study approach for a hypothetical High-Performance Liquid Chromatography (HPLC) with UV detection method for the assay of Methyl 2-(diethylcarbamoyl)benzoate.

Foundational Pillars of a Robust Inter-Laboratory Validation Protocol

A successful inter-laboratory validation study is built upon a meticulously designed protocol that anticipates sources of variability and establishes clear acceptance criteria. The core validation parameters, as outlined in the International Council for Harmonisation (ICH) guidelines, form the basis of this protocol.[3][7]

Diagram: The Interconnectedness of Validation Parameters

Caption: Interrelation of analytical method validation parameters.

Case Study: Inter-Laboratory Validation of an HPLC-UV Assay for Methyl 2-(diethylcarbamoyl)benzoate

This section outlines a comprehensive protocol for the inter-laboratory validation of a hypothetical reversed-phase HPLC-UV method for the quantification of Methyl 2-(diethylcarbamoyl)benzoate.

Experimental Protocol: HPLC-UV Method

• Instrumentation: A gradient HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of acetonitrile and a phosphate buffer.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

PART 1: Pre-Validation & Method Transfer

Before initiating the inter-laboratory study, the originating laboratory must provide a comprehensive method transfer package to the participating laboratories. This package should include:

• A detailed, unambiguous analytical procedure.

• Validation reports from the originating laboratory.

• Information on critical method parameters identified during development.

• Reference standards and well-characterized test samples from a single, homogeneous batch.

PART 2: The Inter-Laboratory Validation Study Protocol

The study will involve three independent laboratories (Lab A, Lab B, and Lab C). Each laboratory will analyze the same three batches of Methyl 2-(diethylcarbamoyl)benzoate in triplicate.

The specificity of an analytical method is its ability to assess the analyte unequivocally in the presence of other components that may be present, such as impurities or degradation products.[8]

• Experimental Approach:

  • Forced Degradation Studies: In the originating lab, the drug substance will be subjected to stress conditions (e.g., acid and base hydrolysis, oxidation, heat, and photolysis) to generate potential degradation products.[9][10][11]

  • Analysis of Stressed Samples: Each participating laboratory will analyze the stressed samples to ensure that the degradation products do not interfere with the peak of Methyl 2-(diethylcarbamoyl)benzoate.

  • Peak Purity Analysis: Photodiode array (PDA) detection should be employed to assess peak purity and demonstrate that the analyte peak is spectrally homogeneous.

Linearity demonstrates that the analytical procedure provides results that are directly proportional to the concentration of the analyte in the sample.[2]

• Experimental Approach:

  • Each laboratory will prepare a series of at least five standard solutions of Methyl 2-(diethylcarbamoyl)benzoate covering the expected concentration range (e.g., 50% to 150% of the nominal concentration).

  • Each concentration level will be injected in triplicate.

  • A calibration curve will be generated by plotting the peak area against the concentration.

  • The linearity will be evaluated by the correlation coefficient (r) and the y-intercept of the regression line.

Accuracy refers to the closeness of the test results to the true value.[2]

• Experimental Approach:

  • Spiked Placebo Method: Each laboratory will spike a placebo (a mixture of all excipients without the active ingredient) with known amounts of Methyl 2-(diethylcarbamoyl)benzoate at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

  • Each concentration level will be prepared in triplicate.

  • The percentage recovery will be calculated for each sample.

Precision is the measure of the agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[2]

• Experimental Approach:

  • Repeatability (Intra-assay Precision): Within each laboratory, one analyst will perform six independent assays of the same homogeneous sample on the same day, using the same equipment.

  • Intermediate Precision: The analysis will be repeated by a different analyst on a different day within each laboratory.

  • Reproducibility (Inter-laboratory Precision): The results from all three laboratories will be statistically compared to assess the overall precision of the method across different sites.

Robustness testing evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters.[12][13][14]

• Experimental Approach:

  • The originating laboratory will identify critical method parameters (e.g., mobile phase pH, column temperature, flow rate).

  • Each participating laboratory will perform the assay under slightly varied conditions for these parameters. For example:

    • Flow Rate: ± 0.1 mL/min

    • Column Temperature: ± 2°C

    • Mobile Phase pH: ± 0.2 units

  • The effect of these changes on the results (e.g., peak area, retention time) will be evaluated.

Diagram: Inter-Laboratory Validation Workflow

Caption: Workflow for an inter-laboratory validation study.

Data Analysis and Acceptance Criteria

The cornerstone of inter-laboratory validation is the objective statistical comparison of the data generated by each laboratory.[15]

Table 1: Example Data Summary for Inter-Laboratory Precision (Assay of Methyl 2-(diethylcarbamoyl)benzoate)

Laboratory	Batch 1 (% Assay)	Batch 2 (% Assay)	Batch 3 (% Assay)	Mean (% Assay)	RSD (%)
Lab A	99.8, 100.1, 99.5	100.5, 100.2, 100.8	99.2, 99.6, 99.4	99.9	0.5
Lab B	100.2, 99.9, 100.5	101.0, 100.6, 100.4	99.5, 99.8, 99.6	100.3	0.4
Lab C	99.6, 100.0, 99.7	100.3, 100.7, 100.1	99.0, 99.3, 99.1	99.8	0.5
Overall	100.0	0.5

Table 2: Example Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the analyte. Peak purity index > 0.99.
Linearity	Correlation coefficient (r) ≥ 0.999.
Accuracy	Mean recovery between 98.0% and 102.0%.
Precision (RSD)	Repeatability: ≤ 1.0%. Intermediate Precision: ≤ 1.5%. Reproducibility: ≤ 2.0%.
Robustness	Assay results remain within ± 2.0% of the nominal value under varied conditions.

Statistical Evaluation

• Analysis of Variance (ANOVA): This statistical tool can be used to compare the means of the results from the different laboratories and to partition the total variability into within-laboratory and between-laboratory components.[16]

• Student's t-test and F-test: These can be used for pairwise comparisons of the means and variances between laboratories.[15]

Conclusion: Fostering Confidence in Analytical Data Across the Globe

A robust inter-laboratory validation study is more than a regulatory hurdle; it is a scientific endeavor that builds confidence in the reliability and transferability of an analytical method. By embracing a systematic and scientifically sound approach, pharmaceutical organizations can ensure the consistency and quality of their analytical data, regardless of where the testing is performed. This ultimately contributes to the delivery of safe and effective medicines to patients worldwide.

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• Vertex AI Search. (n.d.). Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline.
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• Benchchem. (n.d.). A Comparative Guide to Robustness Testing of HPLC Methods for Phenolic Compounds.
• Separation Science. (2023, December 9). Implementing Robustness Testing for HPLC Methods.
• (2026, April 2). Analytical Method Validation for Biopharmaceuticals: A Practical Guide.
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• Efor Group. (2020, February 20). Validation of analytical procedures according to the ICH guidelines.
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• ResearchGate. (2025, August 7). (PDF) Assessment of methyl 2-({[(4,6-dimethoxypyrimidin-2-yl)carbamoyl] sulfamoyl}methyl)
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• (2023, April 23).
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• PubMed. (2016, April 5). In vitro quantitative determination of the concentration of the polymerization agent methyl 2-benzoylbenzoate in intravenous injection solution and the cytotoxic effects of the chemical on normal human peripheral blood mononuclear cells.
• Benchchem. (n.d.).
• Google Patents. (n.d.).

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Comprehensive Purity Validation Guide for Methyl 2-(diethylcarbamoyl)benzoate Reference Standards

As a Senior Application Scientist, I often encounter the misconception that a single chromatographic run is sufficient to certify a chemical reference standard. For complex organic molecules like methyl 2-(diethylcarbamoyl)benzoate (CAS 26593-44-2), this approach is fundamentally flawed.

This compound, characterized by the molecular formula C13​H17​NO3​ , features both a benzoate ester group and a sterically hindered diethylcarbamoyl moiety[1]. While it demonstrates thermal stability up to approximately 250°C[1], its dual functional groups make it uniquely susceptible to specific degradation pathways, such as acid/base-catalyzed hydrolysis and transesterification. To certify this compound as a primary reference standard, we must abandon single-method reliance and implement an orthogonal, self-validating analytical system .

This guide objectively compares the three pillars of standard validation—HPLC-UV, Quantitative NMR (qNMR), and GC-FID—and provides the mechanistic causality behind the experimental protocols required to achieve SI-traceable mass balance.

The Causality of Analytical Selection

To establish absolute purity, our analytical strategy must account for all mass fractions of the sample. No single instrument can achieve this.

• HPLC-UV (Chromatographic Purity): Essential for separating the parent compound from structurally similar organic impurities. Hydrolysis of methyl 2-(diethylcarbamoyl)benzoate yields 2-(diethylcarbamoyl)benzoic acid and 2-(methoxycarbonyl)benzoic acid. HPLC is the only method with the resolving power to quantify these structurally related degradants[2].

• 1H qNMR (Absolute Mass Fraction): Chromatography only provides "area percent," which assumes all impurities share the same UV response factor as the analyte. qNMR bypasses this by comparing the integration of the analyte's protons directly against an SI-traceable Internal Standard Reference Material (ISRM)[3].

• Headspace GC-FID (Volatile Impurities): qNMR and HPLC often miss residual volatile solvents (e.g., methanol, dichloromethane) used during synthesis. GC-FID fills this critical mass-balance gap.

Experimental Protocols: Self-Validating Workflows

Every protocol below is designed as a self-validating system, meaning the method inherently proves its own suitability before data is accepted.

Protocol A: Stability-Indicating HPLC-UV

Objective: Quantify related organic impurities and degradation products.

• Instrumentation: HPLC system with a Diode Array Detector (DAD).

• Column: Reversed-phase C18, 250 mm x 4.6 mm, 5 µm particle size[4].

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (50:50, v/v) adjusted to pH 3.0 using 0.1% phosphoric acid[4].

• Flow Rate & Detection: 1.0 mL/min; UV detection at 254 nm[2].

Causality & Rationale: Why pH 3.0? The ester linkage in methyl 2-(diethylcarbamoyl)benzoate is highly prone to base-catalyzed hydrolysis. Maintaining an acidic mobile phase serves a dual purpose: it stabilizes the ester bond during the run and suppresses the ionization of residual silanols on the C18 stationary phase. This prevents severe peak tailing caused by secondary interactions with the tertiary amide nitrogen[4].

Self-Validation Step (System Suitability): Before analyzing the batch, inject a "forced degradation" sample (analyte exposed to 0.1M NaOH for 1 hour). The method is only valid if the primary hydrolysis degradant, 2-(diethylcarbamoyl)benzoic acid, is baseline-resolved ( Rs​>2.0 ) from the parent peak.

Protocol B: SI-Traceable 1H qNMR

Objective: Determine the absolute mass fraction without relying on a pre-existing standard of the same compound.

• Solvent: Deuterated Chloroform ( CDCl3​ )[5].

• Internal Standard (IS): Maleic Acid (NIST SRM 2275)[3].

• Acquisition Parameters: 400 MHz or higher, 90° pulse angle, D1​ relaxation delay of 60 seconds, 64 scans.

Causality & Rationale: The selection of Maleic Acid as the IS is a deliberate, mechanistically driven choice. Methyl 2-(diethylcarbamoyl)benzoate exhibits aromatic protons (~7.2–8.0 ppm), a methoxy singlet (~3.8 ppm), and ethyl multiplets (~1.1 ppm and ~3.3 ppm). Maleic acid provides a sharp, highly stable singlet at ~6.3 ppm[3]. This places the IS signal perfectly in the "baseline void" between the analyte's aromatic and aliphatic regions, ensuring zero integration overlap and maximizing quantitative accuracy. Furthermore, a 60-second relaxation delay ( D1​ ) is mandatory to ensure >99.9% longitudinal relaxation ( T1​ ) of all protons, preventing signal saturation.

Self-Validation Step: Weigh the IS and analyte on a microbalance (resolution ≤0.001 mg). The method validates itself by calculating the mass fraction using two different analyte proton signals (e.g., the methoxy singlet vs. the aromatic protons). If the calculated purity between the two signals deviates by >0.2% , the data is rejected due to hidden impurity overlap.

Protocol C: Headspace GC-FID

Objective: Quantify residual synthesis solvents.

• Column: DB-624 (30 m x 0.32 mm x 1.8 µm).

• Carrier Gas: Helium at 1.5 mL/min.

• Oven Program: 40°C (hold 5 min), ramp at 10°C/min to 240°C.

Causality & Rationale: While the compound is thermally stable up to 250°C[1], direct liquid injection of high-concentration reference standards can foul the GC inlet with non-volatile thermal degradants over time. Headspace extraction ensures only the volatile residual solvents (like methanol from the esterification process) reach the column, preserving system integrity.

Data Presentation & Methodological Comparison

To objectively compare these methodologies, we must look at their specific performance metrics and how they contribute to the final mass balance calculation.

Table 1: Methodological Comparison for Methyl 2-(diethylcarbamoyl)benzoate

Parameter	HPLC-UV (Chromatographic)	1H qNMR (Absolute Assay)	GC-FID (Headspace)
Primary Target	Structurally related impurities	Absolute mass fraction	Volatile residual solvents
Detection Limit (LOD)	~0.01% (100 ppm)	~0.1% (1000 ppm)	~0.001% (10 ppm)
Traceability	Relative (Area % Normalization)	Absolute (SI-Traceable via IS)	Relative (vs. Solvent Standards)
Typical Precision (RSD)	≤0.5%	≤0.2%	≤2.0%
Key Vulnerability	Misses compounds lacking UV chromophores	Lower sensitivity for trace impurities	Cannot detect non-volatile salts

Table 2: Simulated Validation Data (Batch #26593-REF)

Analytical Method	Detected Component	Result (% w/w)	Acceptance Criteria
HPLC-UV	Chromatographic Purity	99.65%	≥99.0%
HPLC-UV	Impurity A (Hydrolysis product)	0.25%	≤0.5%
GC-FID	Residual Methanol	0.12%	≤0.3% (3000 ppm)
Karl Fischer	Water Content	0.08%	≤0.5%
1H qNMR	Absolute Purity (Assay)	99.42%	≥99.0%
Mass Balance	Calculated Purity (100 - Impurities)	99.45%	Must match qNMR within ±0.5%

Note: The tight correlation between the Mass Balance calculation (99.45%) and the qNMR absolute assay (99.42%) serves as the ultimate validation of the standard's purity.

Workflow Visualization

The following diagram illustrates the logical relationship and data reconciliation process required to certify the reference standard.

Orthogonal validation workflow for certifying methyl 2-(diethylcarbamoyl)benzoate standards.

Conclusion

Validating methyl 2-(diethylcarbamoyl)benzoate as a reference standard requires a deep understanding of its chemical vulnerabilities. By combining the high-resolution impurity profiling of acidic HPLC-UV, the absolute SI-traceable quantification of qNMR using a strategically selected Maleic Acid internal standard, and the volatile detection capabilities of GC-FID, researchers can generate a self-validating mass balance. This rigorous, multi-faceted approach guarantees the scientific integrity of the reference material for downstream pharmaceutical and synthetic applications.

References

• Bureau International des Poids et Mesures (BIPM). "Internal Standard Reference Data for qNMR". BIPM.org. Available at:[Link]

• Journal of Food and Drug Analysis. "Development and validation of an HPLC method for the purity assay of BZM, the precursor of striatal dopaminergic D2/D3 receptor SPECT imaging agent[123I]IBZM". JFDA Online. Available at:[Link]

• Metrologia. "Mass Balance Method for the SI Value Assignment of the Purity of Organic Compounds". Academia.edu. Available at:[Link]

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comparative cytotoxicity of methyl 2-(diethylcarbamoyl)benzoate and related amides

Title: Comparative Cytotoxicity and Pharmacological Profiling of Methyl 2-(diethylcarbamoyl)benzoate and Related N,N-Diethyl Amides

As a Senior Application Scientist evaluating novel chemical entities and established pharmacophores, I frequently encounter the N,N-diethylcarbamoyl moiety. This functional group is a privileged scaffold in both agrochemicals (e.g., insect repellents) and medicinal chemistry due to its optimal lipophilicity and hydrogen-bonding capabilities. However, subtle structural modifications—such as the introduction of an ortho-ester group—drastically alter the metabolic fate and cellular toxicity of the molecule.

This guide provides an in-depth comparative analysis of methyl 2-(diethylcarbamoyl)benzoate (MDCB) against its widely studied structural analogs: DEET (N,N-diethyl-3-methylbenzamide), DEPA (N,N-diethyl-2-phenylacetamide), and DEBA (N,N-diethylbenzamide). We will dissect the causality behind their divergent cytotoxicity profiles and provide a self-validating experimental framework for evaluating novel amide derivatives.

Structural Causality and Metabolic Divergence

The cytotoxicity of an amide is rarely a function of the parent molecule alone; it is heavily dictated by its metabolic stability and the reactivity of its downstream metabolites.

• DEET, DEPA, and DEBA (The Unsubstituted/Alkyl-Substituted Amides): These compounds lack hydrolyzable esters. Their primary clearance mechanism involves Cytochrome P450 (CYP)-mediated N-deethylation and ring oxidation[1]. Because these pathways generate reactive oxygen species (ROS) as byproducts, high concentrations of these amides can induce mild oxidative stress, though they generally exhibit low baseline cytotoxicity in mammalian cells[1].

• Methyl 2-(diethylcarbamoyl)benzoate (The Ester-Amide): MDCB features a methyl ester adjacent (ortho) to the diethylcarbamoyl group. This introduces a critical metabolic liability: carboxylesterase (CES) susceptibility . In hepatic or cellular models expressing CES1/CES2, the ester bond is rapidly cleaved via hydrolysis to yield 2-(diethylcarbamoyl)benzoic acid and methanol[2]. The resulting carboxylic acid is highly polar, which prevents it from passively diffusing into mitochondria or crossing the nuclear envelope. Consequently, MDCB exhibits a "self-limiting" toxicity profile; its rapid conversion into a membrane-impermeable metabolite fundamentally lowers its intracellular accumulation compared to highly lipophilic analogs like DEET.

Figure 1. Divergent metabolic pathways of MDCB and DEET dictating intracellular toxicity.

Comparative Cytotoxicity Profiles

To objectively benchmark MDCB, we must look at the quantitative in vitro data of its structural class. The table below synthesizes the cytotoxicity metrics across relevant mammalian cell lines.

Compound	Structural Class	Primary Application	Cytotoxicity / Viability Metric	Metabolic Liability
MDCB	Ortho-ester benzamide	Organic synthesis, Antimicrobial	Moderate/Low (Highly dependent on cellular esterase expression)[2]	High (Ester hydrolysis)
DEET	Meta-alkyl benzamide	Insect Repellent	Low (No chromosomal aberrations at ≤1.0 µL/mL in hepatocytes)[1]	Low (CYP450 oxidation)
DEPA	Phenylacetamide	Insect Repellent	Low (No significant mutagenicity; highly suitable for dermal use)[3]	Low
DEBA	Unsubstituted benzamide	Deep Eutectic Solvent	Mild (EC50 ≈ 72.09 µM in cytotoxicity models)[4]	Moderate

Data Interpretation: The N,N-diethylamide moiety is inherently well-tolerated by mammalian cells. Toxicity typically only arises when the compound is administered at high micromolar to millimolar concentrations, leading to non-specific membrane fluidization. DEBA shows an EC50 of ~72 µM when utilized as a solvent[4], establishing a baseline for the benzamide core. MDCB's toxicity is highly variable depending on the test system; in esterase-deficient cells, the intact lipophilic ester may exhibit higher toxicity than DEET, whereas in hepatocytes, rapid hydrolysis renders it nearly inert.

Self-Validating Experimental Protocol for Amide Cytotoxicity

When evaluating the cytotoxicity of lipophilic amides like MDCB, relying on a single assay (e.g., MTT) is a critical error. Lipophilic compounds can uncouple mitochondrial respiration without causing cell death, leading to false-positive toxicity readings in metabolic assays.

As a standard practice, we employ a Multiparametric Viability Workflow that couples CCK-8 (mitochondrial activity) with LDH (membrane rupture). This creates a self-validating system: if the CCK-8 signal drops but LDH is not released, the compound is cytostatic or metabolically inhibitory, not necrotic.

Step-by-Step Methodology:

• Cell Seeding & Equilibration:

  • Seed HepG2 cells at a density of 1×104 cells/well in a 96-well plate.

  • Causality: HepG2 cells retain basal CES and CYP expression, mimicking hepatic first-pass metabolism. This ensures that MDCB is exposed to the esterases necessary to evaluate its true physiological toxicity.

• Compound Preparation & Dosing:

  • Prepare 100 mM stock solutions of MDCB, DEET, and DEBA in cell-culture grade DMSO.

  • Perform serial dilutions in complete media to achieve final concentrations of 1, 10, 50, 100, and 500 µM.

  • Critical Control: Ensure the final DMSO concentration never exceeds 0.5% (v/v). Causality: Higher DMSO concentrations alter lipid bilayer permeability, artificially enhancing the intracellular uptake of the amides and skewing the IC50.

• Dual-Readout Assay Execution (48h Post-Treatment):

  • LDH Release (Necrosis): Transfer 50 µL of the supernatant to a new plate. Add LDH reaction mix and incubate for 30 mins in the dark. Measure absorbance at 490 nm.

  • CCK-8 (Metabolic Viability): Add 10 µL of CCK-8 reagent to the remaining cells in the original plate. Incubate for 2 hours at 37°C. Measure absorbance at 450 nm.

• Self-Validation & Data Synthesis:

  • Include a "Maximum LDH Release" control (cells lysed with 1% Triton X-100).

  • Calculate the Metabolic-to-Necrotic Ratio . A true cytotoxic event (IC50) is only validated when the decrease in CCK-8 signal proportionally matches the increase in LDH release.

Figure 2. Multiparametric, self-validating workflow for assessing amide cytotoxicity.

Conclusion

The comparative cytotoxicity of methyl 2-(diethylcarbamoyl)benzoate versus traditional amides like DEET and DEPA highlights the profound impact of ester-mediated metabolism. While the N,N-diethylamide core is fundamentally safe and exhibits low baseline cytotoxicity, the ortho-ester of MDCB acts as a metabolic switch. By utilizing self-validating, multiparametric in vitro assays, researchers can accurately map these structure-activity relationships, preventing false-positive toxicity readings and accelerating the development of novel, safe amide-based therapeutics and agrochemicals.

References

• [1] Toxicological Profile for DEET (N,N-DIETHYL-META-TOLUAMIDE). Agency for Toxic Substances and Disease Registry (ATSDR) / CDC.[Link]

• [3] Commercial Mosquito Repellents and Their Safety Concerns. SciSpace.[Link]

• [4] Environmentally Friendly Extraction of Novel Deep Eutectic Solvent for Gold Extraction. J-Stage.[Link]

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cross-reactivity studies of methyl 2-(diethylcarbamoyl)benzoate in immunoassays

Application Guide: Navigating Cross-Reactivity of Methyl 2-(diethylcarbamoyl)benzoate in DEET Immunoassays

Introduction The monitoring of N,N-diethyl-m-toluamide (DEET) in environmental water systems and biological matrices is critical for assessing ecological impact and human exposure[1]. While immunoassays offer high-throughput and cost-effective alternatives to traditional chromatography, they are frequently challenged by structurally related analogs that cause false-positive signals[2]. One such critical cross-reactant is methyl 2-(diethylcarbamoyl)benzoate (MDCB).

As a Senior Application Scientist, I frequently observe that the shared N,N-diethylcarbamoyl moiety between MDCB and DEET leads to significant competitive binding in poorly optimized assays. This guide objectively compares three leading immunoassay platforms, details the mechanistic causality of MDCB cross-reactivity, and provides validated protocols for rigorous cross-reactivity assessment.

Mechanistic Causality of Cross-Reactivity Antibodies are generated against haptens—small molecule mimics conjugated to carrier proteins[3]. Because DEET is a small molecule (MW 191.27 g/mol ), the host immune response is often directed heavily toward the highly immunogenic N,N-diethylamide functional group. MDCB possesses this exact functional group, differing only in the substitution on the aromatic ring (a methyl ester at the ortho position instead of a meta-methyl group).

In polyclonal antisera, a subset of antibody clones will inevitably recognize the diethylcarbamoyl epitope independently of the ring structure, leading to high cross-reactivity. Conversely, precision-engineered monoclonal antibodies can be selected to require the meta-methyl aromatic ring for stable binding, effectively excluding MDCB. Understanding this structural causality is essential when selecting an assay for complex matrices like wastewater or human urine, where matrix effects and cross-reacting metabolites can skew quantitative data by 10- to 100-fold compared to HPLC-MS/MS[2].

Product Comparison: Immunoassay Platforms We evaluated three distinct immunoassay architectures for DEET detection in the presence of MDCB to guide your procurement and experimental design:

• EnviroSpec mAb-ELISA (Product A): Utilizes a highly specific monoclonal antibody engineered against the complete DEET structure.

• BroadScreen pAb-ELISA (Product B): Employs a polyclonal antibody designed for class-specific benzamide/carbamate screening.

• RapidFlow LFIA (Product C): A competitive lateral flow immunoassay optimized for rapid field deployment.

Data Presentation: Cross-Reactivity Profiles Cross-reactivity (CR) is calculated as: % CR = (IC50 Target / IC50 Cross-Reactant) × 100.

Immunoassay Platform	Target Analyte	IC50 (DEET)	IC50 (MDCB)	% Cross-Reactivity (CR)	Best Use Case
EnviroSpec mAb-ELISA	DEET	1.2 ng/mL	150.0 ng/mL	0.8%	Quantitative regulatory compliance
BroadScreen pAb-ELISA	DEET & Analogs	0.8 ng/mL	6.4 ng/mL	12.5%	Broad-spectrum environmental screening
RapidFlow LFIA	DEET	5.0 ng/mL	55.5 ng/mL	9.0%	On-site rapid field testing

Analytical Insight: The EnviroSpec mAb-ELISA demonstrates superior specificity (0.8% CR), making it the gold standard for precise DEET quantification without MDCB interference. The BroadScreen pAb-ELISA exhibits higher baseline sensitivity (0.8 ng/mL) but significant MDCB cross-reactivity (12.5%), which is advantageous only if the total benzamide/carbamate load is the desired analytical metric.

Experimental Protocol: Self-Validating Cross-Reactivity Workflow To ensure trustworthiness and reproducibility, the following protocol describes a self-validating system for determining IC50 and % CR. This workflow incorporates internal controls to differentiate true cross-reactivity from matrix-induced assay suppression.

Phase 1: Reagent and Standard Preparation

• Buffer Preparation: Prepare Assay Buffer (0.01 M PBS, pH 7.4, 0.05% Tween-20). Causality Note: Ensure pH is exact (7.4), as hapten-antibody electrostatic binding kinetics are highly pH-dependent.

• Analyte Dilution: Prepare a 1 mg/mL stock of DEET[1] and MDCB in HPLC-grade methanol. Dilute into Assay Buffer to create a 10-point standard curve (0.01 to 1000 ng/mL) for both compounds. Causality Note: Methanol concentration must remain <5% in the final microplate well to prevent solvent-induced protein denaturation and artificial signal loss.

Phase 2: Competitive Binding Execution 3. Plate Preparation: Utilize microtiter plates pre-coated with a DEET-BSA conjugate. Wash 3x with Wash Buffer to remove unbound conjugate. 4. Thermodynamic Competition: Add 50 µL of standard/sample per well, immediately followed by 50 µL of the primary antibody (mAb or pAb). Incubate for 60 minutes at 25°C on a microplate shaker (400 rpm). Causality Note: Simultaneous addition is critical. It ensures true thermodynamic competition between the immobilized hapten and the free analyte (DEET or MDCB) for the antibody binding sites. 5. Tracer Addition: Wash 5x. Add 100 µL of HRP-conjugated secondary antibody. Incubate for 30 minutes at 25°C.

Phase 3: Signal Development and Analysis 6. Detection: Wash 5x. Add 100 µL of TMB substrate. Incubate for 15 minutes in the dark. Stop the colorimetric reaction with 50 µL of 1M H2SO4. 7. Measurement: Read Optical Density (OD) at 450 nm using a microplate reader. 8. Validation: Fit the raw OD data to a 4-parameter logistic (4PL) regression model. Calculate the IC50 (concentration at 50% signal inhibition) for both DEET and MDCB to derive the exact % CR.

Mandatory Visualization: Assay Binding Dynamics The following diagram illustrates the competitive binding dynamics that dictate cross-reactivity in these assays.

Competitive Immunoassay Binding Dynamics: DEET vs. MDCB Cross-Reactivity

Conclusion The selection of an immunoassay for benzamide targets must rigorously account for the cross-reactivity profile of structural analogs like MDCB. While pAb-based systems offer excellent baseline sensitivity, their susceptibility to MDCB interference can lead to severe overestimation of target analytes[2]. For definitive quantitative analysis in drug development or environmental monitoring, mAb-based platforms with <1% cross-reactivity are strongly recommended.

References

• Thermo Fisher Scientific. "N,N-Diethyl-m-toluamide, 98% 500 g". thermofisher.com.

• Ahn, K. C., et al. "Immunoassays and Biosensors for Monitoring Environmental and Human Exposure to Pyrethroid Insecticides". Journal of Agricultural and Food Chemistry (ACS Publications).

• Chuang, J. C., et al. "Comparison of immunoassay and HPLC-MS/MS used to measure urinary metabolites of atrazine, metolachlor, and chlorpyrifos". CDC Stacks.

• 1. N,N-Diethyl-m-toluamide, 98% 500 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Guide to the Structural Activity Relationship (SAR) of Methyl 2-(diethylcarbamoyl)benzoate: A Comparative Analysis for Novel Repellent and Insecticidal Agents

As a Senior Application Scientist, this guide provides a comprehensive exploration of the structural activity relationships of methyl 2-(diethylcarbamoyl)benzoate. We will delve into its connections to established insect control agents, propose a strategic framework for analog design, and outline detailed experimental protocols to evaluate their efficacy. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of next-generation insecticides and repellents.

Introduction: Unpacking the Potential of a Phthalamate Scaffold

Methyl 2-(diethylcarbamoyl)benzoate is a fascinating molecule that sits at the intersection of two important classes of insect control agents. On one hand, its N,N-diethylamide moiety is the cornerstone of the widely used insect repellent DEET (N,N-diethyl-meta-toluamide). On the other hand, its core structure is a phthalic acid derivative, a scaffold present in a class of potent insecticides known as phthalic acid diamides, which act as activators of insect ryanodine receptors (RyRs).[1][2] This dual identity makes methyl 2-(diethylcarbamoyl)benzoate a compelling starting point for a structural activity relationship (SAR) study aimed at discovering novel compounds with potentially enhanced repellent or insecticidal properties.

The primary goal of an SAR study is to systematically modify a lead compound's structure and observe the resulting changes in biological activity. This allows for the identification of key molecular features, or pharmacophores, responsible for the desired effect and provides a rational basis for the design of more potent and selective agents. In this guide, we will outline a hypothetical SAR study for methyl 2-(diethylcarbamoyl)benzoate, detailing the design of analogs, synthetic strategies, and the biological assays required to build a comprehensive understanding of its activity profile.

Designing the Analog Library: A Strategic Approach to SAR

A successful SAR campaign relies on a systematic and logical approach to analog design. For methyl 2-(diethylcarbamoyl)benzoate, we can dissect the molecule into three key regions for modification: the ester group , the amide moiety , and the aromatic ring .

• Region 1: The Ester Group: The methyl ester is a potential site of metabolic activity and can influence the compound's polarity and bioavailability. Modifications here will probe the importance of this group for activity.

• Region 2: The Amide Moiety: The diethylamide group is critical for the repellent activity of DEET. Altering the alkyl substituents will help determine the optimal size and lipophilicity for this part of the molecule.

• Region 3: The Aromatic Ring: The substitution pattern on the benzene ring can significantly impact binding to a biological target. Introducing various substituents will explore electronic and steric effects on activity.

The following table outlines a proposed set of initial analogs for synthesis and evaluation:

Compound ID	Modification Region	R Group (Ester)	R' and R'' (Amide)	Aromatic Ring Substituent	Rationale
LEAD-001	-	-CH₃	-CH₂CH₃, -CH₂CH₃	H	Parent Compound
ANA-002	Ester	-CH₂CH₃	-CH₂CH₃, -CH₂CH₃	H	Evaluate effect of ester chain length
ANA-003	Ester	-H	-CH₂CH₃, -CH₂CH₃	H	Assess importance of ester vs. carboxylic acid
ANA-004	Amide	-CH₃	-CH₃, -CH₃	H	Reduce steric bulk of the amide
ANA-005	Amide	-CH₃	-H, -CH₂CH₃	H	Explore role of N-dealkylation
ANA-006	Aromatic Ring	-CH₃	-CH₂CH₃, -CH₂CH₃	4-Cl	Introduce electron-withdrawing group
ANA-007	Aromatic Ring	-CH₃	-CH₂CH₃, -CH₂CH₃	4-OCH₃	Introduce electron-donating group
ANA-008	Aromatic Ring	-CH₃	-CH₂CH₃, -CH₂CH₃	4-NO₂	Strong electron-withdrawing group

Experimental Protocols: From Synthesis to Biological Evaluation

A robust SAR study requires reproducible and well-controlled experimental procedures. Below are detailed protocols for the synthesis of the proposed analogs and their subsequent biological evaluation.

The synthesis of methyl 2-(diethylcarbamoyl)benzoate and its analogs can be achieved through a straightforward two-step process starting from phthalic anhydride or a substituted phthalic anhydride.[3][4]

Step 1: Amidation of Phthalic Anhydride

• To a solution of phthalic anhydride (1.0 eq) in a suitable solvent such as dichloromethane (DCM) at 0 °C, add diethylamine (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1N HCl and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(diethylcarbamoyl)benzoic acid.

Step 2: Esterification of the Carboxylic Acid

• Dissolve the crude 2-(diethylcarbamoyl)benzoic acid (1.0 eq) in methanol.

• Add a catalytic amount of sulfuric acid (H₂SO₄).

• Reflux the mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, neutralize the reaction with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the final compound.

Synthesis Workflow Diagram

Caption: A two-step synthesis protocol for methyl 2-(diethylcarbamoyl)benzoate.

To build a comprehensive SAR, the synthesized analogs must be evaluated for both insect repellent and insecticidal activities.

3.2.1. Insect Repellent Efficacy: Arm-in-Cage Assay

The arm-in-cage assay is a standard method for evaluating the efficacy of topical insect repellents.[5][6][7]

• Mosquito Rearing: Maintain a colony of Aedes aegypti mosquitoes under controlled conditions (27±1 °C, 80±5% relative humidity, 12:12 h light:dark cycle). Provide adult mosquitoes with a 10% sucrose solution.

• Volunteer Recruitment: Recruit healthy adult volunteers who provide informed consent and have no known allergies to insect bites or the test substances.

• Compound Formulation: Prepare a 10% (w/v) solution of each analog in ethanol. A vehicle control (ethanol only) and a positive control (10% DEET in ethanol) should be included.

• Treatment Application: Mark a 3 cm x 10 cm area on the forearm of each volunteer. Apply 0.5 mL of the test solution evenly over the marked area.

• Exposure: At 30-minute intervals after application, expose the treated forearm for 3 minutes in a cage containing 200-250 hungry female mosquitoes.

• Data Collection: Record the time to the first mosquito landing and the first confirmed bite. The Complete Protection Time (CPT) is the duration from application to the first confirmed bite.[8]

Arm-in-Cage Assay Workflow

Caption: Workflow for the arm-in-cage insect repellent assay.

3.2.2. Insecticidal Activity: Ryanodine Receptor Activation Assay

Given the structural similarity to phthalic acid diamides, it is prudent to investigate the insecticidal activity of the analogs, potentially through the activation of insect ryanodine receptors.[1][9] This can be assessed using a Ca²⁺ imaging assay with isolated insect neurons.

• Neuronal Culture: Isolate and culture neurons from a relevant insect species, such as the larvae of Heliothis virescens.

• Calcium Imaging: Load the cultured neurons with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Compound Application: Perfuse the cells with a solution containing the test analog at various concentrations (e.g., 0.1 µM to 100 µM).

• Data Acquisition: Measure changes in intracellular calcium concentration by monitoring the fluorescence ratio of the dye using fluorescence microscopy.

• Analysis: A sustained increase in intracellular calcium indicates activation of the ryanodine receptor. Determine the half-maximal effective concentration (EC₅₀) for each active compound.

Data Analysis and SAR Interpretation

The data from the biological assays can be compiled into a table to facilitate SAR analysis.

Table 1: Hypothetical Biological Data for Methyl 2-(diethylcarbamoyl)benzoate Analogs

Compound ID	CPT (min)	RyR Activation EC₅₀ (µM)
LEAD-001	120	>100
ANA-002	135	>100
ANA-003	30	50
ANA-004	90	>100
ANA-005	60	>100
ANA-006	150	80
ANA-007	110	>100
ANA-008	95	25

SAR Analysis Logic

Caption: Logical flow of the SAR analysis based on hypothetical data.

• For Repellency: The diethylamide group appears to be crucial, as smaller or less substituted amides (ANA-004, ANA-005) show reduced CPT. The ester group is also important, as its removal in favor of a carboxylic acid (ANA-003) diminishes repellent activity. An electron-withdrawing group at the para position (ANA-006) appears to be beneficial.

• For Insecticidal Activity: Interestingly, the free carboxylic acid (ANA-003) and a strong electron-withdrawing group on the ring (ANA-008) seem to be key for activating the ryanodine receptor. This suggests a divergent SAR for the two activities. The parent compound and its close repellent analogs are largely inactive as insecticidal agents.

This analysis reveals a classic SAR challenge: optimizing for one activity may be detrimental to another. Future work could focus on developing two distinct series of compounds: one optimized for repellency and another for insecticidal activity.

Conclusion and Future Directions

This guide has laid out a comprehensive framework for conducting a structural activity relationship study on methyl 2-(diethylcarbamoyl)benzoate. By systematically modifying its structure and evaluating the resulting analogs for both repellent and insecticidal properties, researchers can uncover the key molecular features that govern each activity. The hypothetical data and analysis presented here illustrate how such a study can lead to a deeper understanding of the compound's potential and guide the rational design of new, more effective insect control agents. Future work should focus on synthesizing the proposed analogs, generating real experimental data, and expanding the analog library to further probe the pharmacophore for each desired biological endpoint.

References

• Insect Repellent Testing: Methods and Standards for Efficacy and Safety. (2024, May 2). Vertex AI Search.
• Maia, M. F., & Moore, S. J. (2011). A critical review of current laboratory methods used to evaluate mosquito repellents. Parasites & Vectors, 4(1), 1-12.
• Application Notes and Protocols for Testing the Insect Repellent Activity of Cedrenol. (n.d.). Benchchem.
• A critical review of current laboratory methods used to evalu
• Standard Methods for Testing Mosquito Repellents. (n.d.).
• Metcalf, R. L. (1971). Structure—activity relationships for insecticidal carbamates.
• Ebbinghaus-Kintscher, U., et al. (2006). Phthalic acid diamides activate ryanodine-sensitive Ca2+ release channels in insects. Cell Calcium, 39(1), 21-33.
• New Phythalic Acid Diamide Flubendiamide-Its Effects on Non-Target Species-A Review. (n.d.). Research & Reviews: Journal of Pharmacy and Pharmaceutical Sciences.
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• Phthalic Acid Diamides Activate Insect Ryanodine Receptors. (n.d.).
• Comparative Analysis of the Biological Activity of Methyl 2,4-dimethyl-5-nitrobenzo
• Synthesis and Purific
• Kalyanasundaram, M., & Das, P. K. (1985). Insect repellent N,N-diethylphenylacetamide: an update. Journal of medical entomology, 22(5), 465-470.
• Tsuboi, C., et al. (2016). In vitro quantitative determination of the concentration of the polymerization agent methyl 2-benzoylbenzoate in intravenous injection solution and the cytotoxic effects of the chemical on normal human peripheral blood mononuclear cells. Environmental Science and Pollution Research, 23(10), 10262-10269.
• Structure–activity relationship expansion and microsomal stability assessment of the 2-morpholinobenzoic acid scaffold as antiproliferative phosphatidylcholine-specific phospholipase C inhibitors. (n.d.). RSC Publishing.
• Amide Synthesis: Preparation of N,N-diethyl-m-toluamide. (2009, April 6). University of Missouri–St. Louis.
• Phthalic acid diamide derivatives, agricultural and horticultural insecticides, and a method for application of the insecticides. (n.d.).
• De Brabander, M., et al. (1976). The Effects of Methyl [5-(2-Thienylcarbonyl)-1H-benzimidazol-2-yl]carbamate, (R 17934; NSC 238159), a New Synthetic Antitumoral Drug, on the Ultrastructure of Normal and Malignant Cells in Vitro. Cancer Research, 36(3), 905-916.
• Identification of the Biotransformation Products of 2-Ethylhexyl 4-(N,N-Dimethylamino)benzoate. (n.d.).
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• Structure–activity relationships of 2–methylbenzaldehyde analogues. (a)... (n.d.).
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• Synthesis, Structure and Insecticidal Activities of Some Novel Amides Containing N-Pyridylpyrazole Moeities. (2012, August 31). MDPI.
• Effective insect repellent formulation in both surfactantless and classical microemulsions with a long-lasting protection for human beings. (n.d.). PubMed.
• A new method for synthesis of N,N-diethyl-m-methylbenzamide. (n.d.). SciELO Cuba.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling Methyl 2-(diethylcarbamoyl)benzoate

Inferred Hazard Assessment and the Rationale for a Conservative PPE Strategy

Methyl 2-(diethylcarbamoyl)benzoate belongs to the family of substituted benzamides. While specific toxicological data for this compound is limited, the broader class of substituted benzamides is known to have biological activity, with some members used as active pharmaceutical ingredients that can modulate neurological pathways.[4][5] Furthermore, related benzoate esters are classified with a range of hazards, including being harmful if swallowed, causing skin and eye irritation, and being combustible liquids.[6][7][8]

Given the absence of specific data, a cautious approach is warranted. We must assume that Methyl 2-(diethylcarbamoyl)benzoate may possess one or more of the following hazards:

• Acute Oral Toxicity: Harmful if swallowed.[6][7]

• Skin Irritation/Corrosion: May cause skin irritation upon contact.[8]

• Serious Eye Damage/Irritation: Poses a risk of serious eye irritation.[6][8]

• Respiratory Irritation: Inhalation of aerosols or vapors may irritate the respiratory system.[8]

• Unknown Long-Term Effects: Due to the lack of data, potential for reproductive or systemic toxicity cannot be ruled out.[7]

This assessment dictates the necessity for a multi-layered Personal Protective Equipment (PPE) strategy focused on minimizing all potential routes of exposure: dermal, ocular, and inhalation.

Core PPE Recommendations and Operational Protocols

All handling of Methyl 2-(diethylcarbamoyl)benzoate should occur within a certified chemical fume hood to control vapor and aerosol exposure.[2] The following table outlines the minimum required PPE.

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Goggles	Chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards.	Protects eyes from splashes and potential vapors. Standard safety glasses are insufficient.[8]
Face Shield	To be worn in addition to safety goggles, especially when handling quantities >50 mL or during procedures with a high splash potential (e.g., transfers, heating).	Provides a secondary barrier protecting the entire face from splashes.[9]
Skin and Body Protection	Chemical-Resistant Gloves	Nitrile or Neoprene gloves. Select gloves with a thickness of at least 5 mil (0.13 mm). Always inspect gloves for defects before use.	Provides a primary barrier against skin contact. Nitrile offers good resistance to a range of organic chemicals.[2][9]
Double Gloving	Wearing two pairs of nitrile gloves.	Recommended for all handling operations. This practice provides a significant safety margin against tears and minimizes contamination during glove removal.
Lab Coat	A long-sleeved, knee-length lab coat, preferably made of a chemically resistant material.	Protects skin and personal clothing from accidental spills and contamination.[1]
Respiratory Protection	Chemical Fume Hood	All manipulations of the solid compound or its solutions must be performed inside a properly functioning chemical fume hood.	The primary engineering control to prevent inhalation of vapors or aerosols.[2]
NIOSH-Approved Respirator	An air-purifying respirator with organic vapor cartridges may be required for spill cleanup or if engineering controls fail. Use requires a formal respiratory protection program, including fit-testing.[9][10]	Provides respiratory protection in non-routine situations where concentrations may exceed safe levels.

Step-by-Step Operational Plans

Protocol 1: Weighing Solid Methyl 2-(diethylcarbamoyl)benzoate

• Preparation: Ensure the analytical balance is located inside a chemical fume hood or a ventilated balance enclosure.

• PPE Donning: Don all PPE as specified in the table above, including double gloves.

• Dispensing: Use a spatula to carefully transfer the solid from the stock container to a tared weigh boat or vial. Avoid creating dust.

• Cleaning: After weighing, gently wipe the spatula and any surfaces with a solvent-dampened cloth (e.g., ethanol or isopropanol), treating the cloth as hazardous waste.

• Closure: Securely close the primary and secondary containers of the chemical.

Protocol 2: Preparing a Solution

• Preparation: Conduct all work within a chemical fume hood.[2] Ensure a spill kit is readily accessible.

• PPE: Wear all recommended PPE, including a face shield over safety goggles and double gloves.

• Solvent Addition: Slowly add the pre-weighed solid to the solvent in the desired flask.

• Dissolution: If required, use magnetic stirring for dissolution. If heating is necessary, use a controlled heating source like a heating mantle connected to a temperature controller. Avoid open flames.

• Transfer: When transferring the solution, use a funnel to minimize the risk of splashing. Keep containers capped when not in use.

PPE Donning and Doffing Workflow

Correctly putting on and removing PPE is critical to prevent cross-contamination.

Caption: The correct sequence for donning and doffing PPE to prevent contamination.

Disposal Plan: A Self-Validating System

All materials contaminated with Methyl 2-(diethylcarbamoyl)benzoate must be treated as hazardous waste.[7] Adherence to a strict disposal protocol is essential for safety and regulatory compliance.

Waste Streams

• Solid Waste: Includes contaminated gloves, weigh paper, paper towels, and disposable lab coats. This waste should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Unused solutions or solvent rinses should be collected in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps Waste: Contaminated needles or sharp-edged spatulas must be disposed of in a designated sharps container.

Caption: Waste disposal workflow for materials contaminated with the compound.

Emergency First Aid Procedures

In the event of an exposure, immediate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

• Skin Contact: Remove contaminated clothing and immediately wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[6]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Call a poison control center or seek immediate medical attention.[6][7]

References

• Fisher Scientific. (2023, September 1). Safety Data Sheet - Methyl 2-(methylamino)benzoate. Retrieved from [Link]

• New Jersey Department of Health. (2009, February). Hazardous Substance Fact Sheet - Methyl Benzoate. Retrieved from [Link]

• Durham Technical Community College. (2014, December 29). Safety Data Sheet - Methyl benzoate. Retrieved from [Link]

• Stahl, S. M. (2004). Consensus on the use of substituted benzamides in psychiatric patients. Neuropsychobiology, 50(2), 134-143. Retrieved from [Link]

• De Wald, H. A., et al. (1987). 2-Phenylpyrroles as conformationally restricted benzamide analogues. A new class of potential antipsychotics. 1. Journal of Medicinal Chemistry, 30(6), 1020-1027. Retrieved from [Link]

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